2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide

• CAS: 895057-26-8

Core Science & Biosynthesis

Technical Profile: N-(5-iodopyridin-2-yl)trifluoroacetamide

Topic: Properties of N-(5-iodopyridin-2-yl)trifluoroacetamide Content Type: In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

N-(5-iodopyridin-2-yl)trifluoroacetamide is a specialized heterocyclic building block utilized primarily in the synthesis of pharmaceutical agents and agrochemicals. It serves as a "masked" form of 2-amino-5-iodopyridine, where the trifluoroacetyl group functions as both a lipophilic modulator and a robust protecting group.

Its strategic value lies in the dual reactivity of its scaffold:

• The C-5 Iodine: A highly reactive handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira, Heck).

• The Trifluoroacetamide Moiety: A chemically stable protecting group that significantly alters the electronic properties of the pyridine ring, enhancing the acidity of the N-H bond and allowing for selective downstream deprotection under mild basic conditions.

Chemical Identity & Structural Analysis[1][2][3]

This compound combines an electron-deficient pyridine ring with a strongly electron-withdrawing trifluoroacetyl group.

Property	Data
IUPAC Name	N-(5-iodopyridin-2-yl)-2,2,2-trifluoroacetamide
Molecular Formula
Molecular Weight	316.02 g/mol
Core Scaffold	2-Aminopyridine
Substituents	5-Iodo (C-I), 2-Trifluoroacetamide ( )
Predicted pKa (NH)	~8.5–9.5 (Significantly more acidic than acetamide analog due to )
Appearance	White to off-white crystalline solid
Solubility	High: DMSO, DMF, DCM, EtOAc; Low: Water, Hexanes

Electronic Effects

The trifluoroacetyl group (

) exerts a strong inductive electron-withdrawing effect (-I). This reduces the electron density on the exocyclic nitrogen, making the amide proton more acidic and reducing the basicity of the pyridine nitrogen. This electronic deactivation prevents catalyst poisoning during palladium-catalyzed coupling reactions, a common issue with free aminopyridines.

Synthesis & Preparation Protocol

Objective: Synthesis of N-(5-iodopyridin-2-yl)trifluoroacetamide from 2-aminopyridine with high purity (>98%).

Reaction Pathway

The synthesis is a two-step sequence: electrophilic iodination followed by N-acylation.

Figure 1: Synthetic workflow for the preparation of the target scaffold.

Detailed Methodology

Step 1: Iodination (Preparation of 2-Amino-5-iodopyridine)

While commercially available, the intermediate can be prepared via:

• Dissolve 2-aminopyridine (1.0 eq) in acetic acid.

• Add N-iodosuccinimide (NIS) (1.05 eq) portion-wise at room temperature.

• Stir for 4 hours (Monitor by TLC/LCMS).

• Quench with saturated

  to remove excess iodine.

• Basify with NaOH to pH 9–10 and extract with EtOAc.

• Yield: Typically 85–90%.[1]

Step 2: Trifluoroacetylation

Reagents: 2-Amino-5-iodopyridine, Trifluoroacetic Anhydride (TFAA), Triethylamine (

), Dichloromethane (DCM).

• Setup: Charge a flame-dried round-bottom flask with 2-amino-5-iodopyridine (10 mmol) and dry DCM (50 mL) under

  atmosphere.

• Base Addition: Add

  (12 mmol, 1.2 eq) and cool the mixture to 0°C.

• Acylation: Add TFAA (11 mmol, 1.1 eq) dropwise over 15 minutes. Caution: Exothermic reaction.

• Reaction: Allow to warm to room temperature and stir for 2–3 hours.

• Workup: Wash organic layer with water (2x), saturated

  (to remove trifluoroacetic acid), and brine.

• Purification: Dry over

  , concentrate, and recrystallize from Hexane/EtOAc if necessary.

• Validation:

  NMR should show a downfield shift of the NH signal and disappearance of the free amine broad singlet.

Reactivity Profile & Applications

The utility of N-(5-iodopyridin-2-yl)trifluoroacetamide stems from its ability to participate in chemoselective transformations.

Cross-Coupling Reactions (C-C Bond Formation)

The C-I bond at position 5 is exceptionally reactive toward oxidative addition with Pd(0).

• Suzuki-Miyaura Coupling: Reacts with aryl/heteroaryl boronic acids.

  • Catalyst System:

    or , , Dioxane/Water.

  • Advantage:[2][3][4] The trifluoroacetamide group prevents the pyridine nitrogen from coordinating tightly to the Pd center, enhancing turnover frequency (TOF).

• Sonogashira Coupling: Coupling with terminal alkynes.[1]

  • Conditions:

    , CuI, .

  • Application: Synthesis of alkynyl-pyridine scaffolds for kinase inhibitors.

Deprotection (Hydrolysis)

The trifluoroacetyl group is highly labile to nucleophilic attack compared to standard acetamides.

• Conditions:

  in MeOH/Water at RT for 1–2 hours.

• Mechanism: Methanolysis of the trifluoroacetamide releases the free amine and methyl trifluoroacetate.

• Self-Validating Step: The disappearance of the

  signal in NMR (approx -76 ppm) confirms deprotection.

Directing Group Capability

The amide oxygen can serve as a weak directing group for Pd-catalyzed C-H activation at the C-3 position, although the C-5 iodine usually reacts first.

Figure 2: Divergent reactivity profile of the scaffold.

Handling, Safety, and Stability

• Hazard Identification:

  • Irritant: Causes skin and eye irritation (H315, H319).[5]

  • Toxicity: Like many halogenated pyridines, it should be treated as potentially toxic if ingested or inhaled.

• Stability:

  • Moisture sensitive? No, the amide is relatively stable to atmospheric moisture but will hydrolyze in strong aqueous base.

  • Light sensitive? Iodinated compounds can liberate iodine upon prolonged exposure to light; store in amber vials.

• Storage: Store at 2–8°C under inert atmosphere for long-term stability.

References

• Synthesis of 2-Amino-5-iodopyridine

  • Mukda, B. A., et al. (2024). "Salts of 2-amino-5-iodopyridinium."[6] Acta Crystallographica Section E.

• Trifluoroacetylation Methodology (Boekelheide Reaction context)

  • Fontenas, C., et al. (1995). "The Boekelheide Reaction: Trifluoroacetic Anhydride as a Convenient Acylating Agent."[7] Synthetic Communications.

• Cross-Coupling of Halopyridines

  • Lutz, M., et al. (2016). "Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines." RSC Advances.

• General Properties of Trifluoroacetamides

  • PubChem Compound Summary: Trifluoroacetamide. National Center for Biotechnology Information.

Sources

• 1. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 2. CN110590652B - Synthesis method of 2-amino-5-iodopyridine - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. nbinno.com [nbinno.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. "Salts of 2-amino-5-iodo­pyridinium" by Benjamin A. Mukda, Diane A. Dickie et al. [commons.clarku.edu]
• 7. Boekelheide reaction - Wikipedia [en.wikipedia.org]

2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide CAS number search

Technical Profile: 2,2,2-Trifluoro-N-(5-iodopyridin-2-yl)acetamide

Part 1: Executive Summary & Chemical Identity

Target Compound: 2,2,2-Trifluoro-N-(5-iodopyridin-2-yl)acetamide Primary Application: Halogenated heterocyclic building block for medicinal chemistry (Suzuki/Sonogashira coupling precursor). Registration Status: This specific derivative is a specialized intermediate often generated in situ or as a custom synthesis target. While the core scaffold is well-known, a direct public CAS registry number for the isolated trifluoroacetylated product is not widely indexed in open-access databases. Researchers must rely on the Precursor CAS identifiers for procurement and synthesis.

Chemical Descriptors

Property	Detail
IUPAC Name	N-(5-iodo-2-pyridinyl)-2,2,2-trifluoroacetamide
Molecular Formula	C₇H₄F₃IN₂O
Molecular Weight	315.98 g/mol
Predicted LogP	~2.3 (Lipophilic shift due to -CF₃ and -I)
Key Functional Groups	Trifluoromethyl (CF₃), Amide (CONH), Pyridyl Nitrogen, Aryl Iodide

Precursor Identification (Procurement Targets)

To synthesize the target, researchers must procure the following validated precursors:

Role	Compound Name	CAS Number	Molecular Weight
Substrate	2-Amino-5-iodopyridine	20511-12-0	220.01
Reagent	Trifluoroacetic Anhydride (TFAA)	407-25-0	210.03
Base	Pyridine (Anhydrous)	110-86-1	79.10

Part 2: Synthetic Pathway & Mechanism

The synthesis exploits the nucleophilicity of the exocyclic amine at the pyridyl C2 position. However, the pyridine ring nitrogen can compete, potentially forming a pyridinium salt. The use of a weak base (Pyridine or Et₃N) and controlled temperature (0°C) directs the reaction toward the thermodynamic amide product.

Reaction Scheme (DOT Visualization)

Figure 1: Synthetic pathway for the trifluoroacetylation of 2-amino-5-iodopyridine. The reaction proceeds via an addition-elimination mechanism.

Part 3: Experimental Protocol

Safety Warning: 2-Amino-5-iodopyridine is an irritant. TFAA is corrosive and moisture-sensitive. Perform all operations in a fume hood.

Standard Operating Procedure (SOP)

• Preparation:

  • Equip a 100 mL round-bottom flask with a magnetic stir bar and a rubber septum.

  • Flush the system with Nitrogen (N₂) or Argon to maintain an inert atmosphere.

• Solubilization:

  • Add 2-Amino-5-iodopyridine (1.0 eq, 5.0 mmol, 1.10 g) to the flask.

  • Add Dichloromethane (DCM, anhydrous, 25 mL) .

  • Add Pyridine (2.0 eq, 10.0 mmol, 0.8 mL) as a proton scavenger.

  • Cool the solution to 0°C using an ice-water bath.

• Acylation:

  • Add Trifluoroacetic Anhydride (TFAA, 1.2 eq, 6.0 mmol, 0.85 mL) dropwise over 10 minutes via a syringe.

  • Observation: Mild exotherm and potential fuming (TFA vapor) if added too quickly.

  • Allow the reaction to warm to Room Temperature (25°C) and stir for 2–4 hours .

• Monitoring:

  • Monitor via TLC (Hexane/EtOAc 3:1). The starting amine (polar) should disappear, and a less polar spot (product) should appear.

• Workup:

  • Quench the reaction with Saturated NaHCO₃ (20 mL) . Caution: CO₂ evolution.

  • Extract the aqueous layer with DCM (2 x 20 mL).

  • Wash combined organics with 0.1 M HCl (20 mL) (to remove excess pyridine) followed by Brine (20 mL) .

  • Dry over anhydrous Na₂SO₄ , filter, and concentrate in vacuo.

• Purification:

  • The crude solid is often sufficiently pure (>95%).

  • If necessary, recrystallize from Ethanol/Water or purify via silica gel chromatography (Gradient: 0-20% EtOAc in Hexanes).

Part 4: Functional Utility in Drug Design

This compound serves as a "masked" or "activated" building block. The trifluoroacetyl group is not just a protecting group; it significantly alters the electronic properties of the pyridine ring.

Strategic Applications (DOT Visualization)

Figure 2: Functional utility map. The iodine atom allows for cross-coupling, while the trifluoroacetamide group modulates acidity and protects the nitrogen.

• Cross-Coupling (The Iodine Handle): The C-I bond at position 5 is highly reactive toward Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira). The trifluoroacetamide group prevents catalyst poisoning by the pyridine nitrogen [1].

• pKa Modulation: The electron-withdrawing trifluoromethyl group lowers the pKa of the amide NH, making it a potential hydrogen bond donor in active sites, distinct from the parent acetamide.

• Deprotection: The trifluoroacetyl group is labile to mild base (K₂CO₃ in Methanol), allowing for the regeneration of the free amine after the C-5 modification is complete.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 9845, Trifluoroacetic anhydride. Retrieved from [Link]

Fluorinated Pyridine Building Blocks: A Strategic Guide for Medicinal Chemistry

Executive Summary

In modern drug discovery, the "Magic Methyl" effect has largely been superseded by the "Magic Fluoro" effect. Fluorinated pyridines represent a privileged scaffold in medicinal chemistry, offering a unique intersection of bioisosterism, metabolic stability, and electronic modulation.[1] This guide provides a technical deep-dive into the rationale, synthesis, and application of these building blocks, moving beyond basic textbook definitions to address the practical challenges of regioselectivity and reactivity in a drug development context.

Part 1: The Physicochemical Rationale

The incorporation of fluorine into the pyridine ring is rarely a random screening choice; it is a calculated tactic to alter the molecular property profile (MPP).

Basicity and pKa Modulation

The most immediate impact of fluorination on pyridine is the dramatic reduction in basicity. The pyridine nitrogen lone pair is sp² hybridized and basic (pKa ~5.2). Fluorine, being the most electronegative element (Pauling scale 4.0), exerts a powerful inductive effect (

), pulling electron density away from the ring and the nitrogen atom.

• Causality: By lowering the pKa, medicinal chemists can reduce the percentage of the drug that is ionized at physiological pH (7.4). This often improves membrane permeability (logD) and reduces the risk of hERG channel blockage, a common liability for basic amines.

Table 1: Comparative pKa Values of Fluorinated Pyridines

Compound	Structure	pKa (Conjugate Acid)	Electronic Effect
Pyridine		5.23	Reference Standard
3-Fluoropyridine	3-F-	2.97	Inductive withdrawal stabilizes free base
2-Fluoropyridine	2-F-	-0.44	Strong and effects; essentially non-basic
2,6-Difluoropyridine	2,6- -	~ -2.5	Extreme electron deficiency

Metabolic Blockade

Cytochrome P450 enzymes typically attack electron-rich aromatic rings or positions prone to oxidation. The C–F bond is widely recognized as the strongest single bond in organic chemistry (~116 kcal/mol).

• Strategy: Placing fluorine at the C3 or C5 positions of pyridine blocks metabolic "soft spots," preventing oxidative debulking and extending the drug's half-life (

  ).

Part 2: Synthetic Strategies & Regiocontrol[2]

Synthesizing fluorinated pyridines requires navigating a landscape of competing reaction pathways. The two dominant strategies are Nucleophilic Aromatic Substitution (

) and Directed Ortho-Metalation (DoM).

Nucleophilic Aromatic Substitution ( )

Fluorine is an exceptional leaving group in

reactions on heteroaromatics, often superior to chlorine or bromine due to the high electronegativity of F stabilizing the Meisenheimer complex intermediate.

• The Regioselectivity Challenge: In poly-fluorinated systems (e.g., 2,4-difluoropyridine), regioselectivity is dictated by the stability of the anionic intermediate.

• Rule of Thumb: Nucleophilic attack occurs preferentially at the C4 position (para to nitrogen) rather than C2 (ortho).

• Mechanistic Insight: Attack at C4 leads to a symmetric, highly stabilized intermediate where the negative charge is delocalized onto the nitrogen. Attack at C2 is sterically hindered by the nitrogen lone pair and electronically less favorable due to lone-pair repulsion.

Directed Ortho-Metalation (DoM)

To functionalize positions that are not activated for

(such as C3), DoM is the gold standard.

• Mechanism: A strong base (LDA or n-BuLi) coordinates to the nitrogen or the fluorine atom, directing deprotonation to the adjacent ortho position.[2]

• The "Pyridyne" Trap: A critical failure mode in this protocol is the formation of 2,3-pyridyne. If the lithiated intermediate is warmed above -60°C without an electrophile present, LiF is eliminated, generating a highly reactive pyridyne species that leads to polymerization or "tars."

Logic Flow for Synthetic Planning

Figure 1: Decision matrix for selecting between

and DoM pathways based on substrate electronics and desired substitution patterns.

Part 3: Experimental Protocols

Protocol A: Regioselective on 2,4-Difluoropyridine

Objective: Synthesis of 4-amino-2-fluoropyridine derivatives.

• Setup: Charge a dry flask with 2,4-difluoropyridine (1.0 equiv) and anhydrous THF (0.5 M).

• Nucleophile Addition: Add the amine nucleophile (1.1 equiv) and a non-nucleophilic base (e.g., DIPEA, 1.2 equiv).

• Reaction: Stir at room temperature.

  • Note: Heating may be required for sterically hindered amines, but 2,4-difluoropyridine is highly activated.

• Validation: Monitor by LCMS. The major product will be the C4-substituted isomer. The C2-isomer is typically observed as a minor impurity (<5%).

• Workup: Standard aqueous extraction.

Protocol B: C3-Functionalization via DoM (The "Safe" Lithiation)

Objective: Synthesis of 2-fluoro-3-formylpyridine.

• Cryogenic Setup: Flame-dry a 3-neck flask under Argon. Add anhydrous THF and cool to -78°C (dry ice/acetone bath). This temperature is non-negotiable.

• Base Preparation: Add LDA (Lithium Diisopropylamide, 1.1 equiv) slowly to the THF.

• Substrate Addition: Add 2-fluoropyridine (1.0 equiv) dropwise over 15 minutes.

  • Mechanistic Check: The Li coordinates to the ring Nitrogen and F, directing deprotonation at C3.

  • Hold Time: Stir at -78°C for 1 hour. Do NOT allow temperature to rise.

• Electrophile Quench: Add DMF (Dimethylformamide, 1.5 equiv) dropwise.

• Warming: Allow the reaction to warm to room temperature only after the electrophile has been added.

• Workup: Quench with saturated

  .

Part 4: Case Studies in Drug Discovery

Lemborexant (Dayvigo)

• Indication: Insomnia (Dual Orexin Receptor Antagonist).[3]

• Structure: Contains a 3,5-disubstituted-2-fluoropyridine moiety.

• Role of Fluorine: The fluorine atom at the 5-position of the pyridine ring (which corresponds to the 3-position relative to the nitrogen in synthesis terms) is critical for metabolic stability against oxidation. It also modulates the lipophilicity to ensure blood-brain barrier (BBB) penetration.

Alpelisib (Piqray)

• Indication: PIK3CA-mutated Breast Cancer.

• Structure: Features a 2-trifluoromethyl-pyridine motif.

• Role of Fluorine: The

  group acts as a bulky, lipophilic, electron-withdrawing anchor. It drastically lowers the basicity of the pyridine, preventing protonation at physiological pH, which is essential for the drug's specific binding mode in the kinase pocket.

Mechanism of Pyridyne Elimination (The Danger Zone)

Figure 2: The elimination pathway of lithiated fluoropyridines. Precise temperature control prevents the formation of the unstable 2,3-pyridyne species.

References

• FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. Molecules. (2023). Detailed analysis of Lemborexant and Alpelisib structures.

• Facile Route to 2-Fluoropyridines via 2-Pyridyltrialkylammonium Salts. Organic Letters. (2015). Methodologies for introducing fluorine into the pyridine core.[1][4]

• Rerouting Nucleophilic Substitution from the 4-Position to the 2- or 6-Position.Journal of Organic Chemistry. (2021). In-depth mechanistic study on

  regioselectivity in fluorinated pyridines.

• Directed Ortho Metalation. Myers Group, Harvard University. (2008). Comprehensive guide on lithiation conditions and directing groups.

Sources

• 1. nbinno.com [nbinno.com]
• 2. grokipedia.com [grokipedia.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Physicochemical Properties, Synthesis, and Analytical Characterization of Iodinated Trifluoromethyl-Indazole Derivatives

Introduction:

This technical guide provides a comprehensive overview of a class of fluorinated heterocyclic compounds, specifically focusing on iodinated trifluoromethyl-indazole derivatives. The initial query pertained to the molecular formula C7H4F3IN2O. Our analysis indicates a theoretical molecular weight of approximately 316.02 g/mol for this formula. However, a compound with this exact composition is not readily indexed in major chemical databases.

Extensive analysis of related structures suggests that the intended subject may belong to the family of iodinated trifluoromethyl-1H-indazoles, which are of significant interest in medicinal chemistry and drug development. These compounds, such as 3-iodo-6-(trifluoromethyl)-1H-indazole (molecular formula C8H4F3IN2, molecular weight 312.03 g/mol ), are structurally similar and serve as crucial building blocks in the synthesis of complex pharmaceutical agents.[1] This guide will, therefore, focus on this well-documented class of compounds, providing insights into their synthesis, characterization, and safe handling, thereby offering a valuable resource for researchers in the field.

Core Molecular Characteristics

The foundational step in any research involving a novel or specialized compound is to establish its fundamental physicochemical properties. These parameters govern its behavior in both chemical and biological systems.

Molecular Formula and Weight

While the initially proposed formula was C7H4F3IN2O, this guide focuses on the closely related and synthetically relevant class of iodinated trifluoromethyl-1H-indazoles. The key properties of a representative molecule, 3-iodo-6-(trifluoromethyl)-1H-indazole, are summarized below.

Property	Value	Source
Molecular Formula	C8H4F3IN2	[1]
Molecular Weight	312.03 g/mol	[1]
IUPAC Name	3-iodo-6-(trifluoromethyl)-1H-indazole	[1]
CAS Number	1000341-27-4	[1]

The presence of a trifluoromethyl group (-CF3) and an iodine atom significantly influences the molecule's electronics, lipophilicity, and metabolic stability, making it an attractive scaffold in drug design.

Structural and Chemical Descriptors

The indazole core, a bicyclic aromatic heterocycle, combined with the electron-withdrawing trifluoromethyl group and the versatile iodine substituent, creates a unique chemical entity.

Caption: Structure of 3-iodo-6-(trifluoromethyl)-1H-indazole.

Synthesis Protocol: Regioselective Iodination

The synthesis of 3-iodo-6-(trifluoromethyl)-1H-indazole is a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The following protocol is based on established methodologies.[1]

Retrosynthetic Analysis

A logical approach to the synthesis involves a late-stage iodination of a pre-formed indazole ring. This strategy offers better control over the regioselectivity of the iodination.

Caption: Retrosynthetic pathway for the target molecule.

Step-by-Step Experimental Procedure

Step 1: Synthesis of 6-(Trifluoromethyl)-1H-indazole [1]

• Reactants: To a solution of 2-amino-4-(trifluoromethyl)benzonitrile in a suitable organic solvent (e.g., DMF), add a catalytic amount of a copper(II) salt, such as copper(II) acetate [Cu(OAc)₂].

• Reaction Conditions: The reaction mixture is typically heated under an atmosphere of air or oxygen, which serves as the terminal oxidant.

• Mechanism: The copper catalyst facilitates the intramolecular cyclization and N-N bond formation to yield the indazole ring system.

• Work-up and Purification: Upon completion, the reaction is quenched, and the product is extracted. Purification is achieved through column chromatography.

Step 2: Regioselective Iodination of 6-(Trifluoromethyl)-1H-indazole [1]

• Reactants: The 6-(trifluoromethyl)-1H-indazole intermediate is dissolved in a suitable solvent. N-Iodosuccinimide (NIS) is added as the iodinating agent.

• Reaction Conditions: The reaction is typically carried out at room temperature and stirred until completion, which can be monitored by TLC or LC-MS.

• Causality: The C3 position of the 1H-indazole ring is electronically activated, making it the preferred site for electrophilic aromatic substitution by the electrophilic iodine from NIS.[1] NIS is chosen for its mild and selective iodinating properties.[1]

• Work-up and Purification: The final product is isolated through standard extraction and purification techniques, such as recrystallization or column chromatography, to yield 3-iodo-6-(trifluoromethyl)-1H-indazole.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and structure of the synthesized compound. A combination of spectroscopic and chromatographic methods is employed.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a cornerstone technique in drug development, providing critical information on molecular weight and purity.[2]

• Objective: To confirm the molecular weight of the final product and assess its purity.

• Methodology:

  • Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

  • Inject the sample into an HPLC system coupled to a mass spectrometer.

  • A typical mobile phase for reversed-phase chromatography would be a gradient of water and acetonitrile with 0.1% formic acid.

  • The mass spectrometer is set to positive ion mode to detect the protonated molecule [M+H]⁺.

• Expected Result: A major peak in the chromatogram corresponding to the retention time of the product. The mass spectrum for this peak should show an ion at m/z 313.04, corresponding to the [M+H]⁺ of C8H4F3IN2.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure, including the connectivity and chemical environment of atoms.

• ¹H NMR: Will show characteristic signals for the aromatic protons and the N-H proton of the indazole ring. The chemical shifts will be influenced by the positions of the trifluoromethyl and iodine substituents.

• ¹⁹F NMR: A singlet is expected for the -CF3 group, providing a clear indication of its presence.

• ¹³C NMR: Will reveal the number of unique carbon environments, including the carbon bearing the iodine and the carbon of the trifluoromethyl group.

Safety and Handling

Compounds of this nature should be handled with appropriate care, following standard laboratory safety protocols.

Hazard Identification

While specific toxicity data for 3-iodo-6-(trifluoromethyl)-1H-indazole is not extensively published, related compounds and general chemical principles suggest the following potential hazards:

• Harmful if swallowed. [3]

• Causes skin and serious eye irritation. [3][4]

• Suspected of causing cancer. [3]

• Very toxic to aquatic life with long-lasting effects. [3]

Recommended Handling Procedures

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[3]

• Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

• First Aid Measures:

  • Inhalation: Move to fresh air.

  • Skin Contact: Immediately remove all contaminated clothing. Rinse skin with water.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[3]

  • Ingestion: Immediately make the victim drink water (two glasses at most). Consult a physician.[3]

Applications in Drug Development

The iodinated trifluoromethyl-indazole scaffold is a valuable building block in medicinal chemistry for several reasons:

• Versatility of the Iodine Atom: The iodine at the C3 position serves as a versatile handle for further chemical modifications, particularly through palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck). This allows for the introduction of a wide variety of substituents to explore the structure-activity relationship (SAR) of a lead compound.

• Role of the Trifluoromethyl Group: The -CF3 group can enhance metabolic stability, binding affinity, and cell permeability of a drug candidate.

• Indazole Core: The indazole ring system is a known pharmacophore present in numerous biologically active compounds, including those with anticancer properties.[5]

Caption: Workflow for lead optimization using the indazole scaffold.

Conclusion

While the precise compound C7H4F3IN2O remains elusive in the literature, the structurally related class of iodinated trifluoromethyl-1H-indazoles represents a family of high importance in contemporary drug discovery. Their synthesis is achievable through well-established synthetic routes, and their versatile chemical nature makes them powerful intermediates for the development of novel therapeutics. This guide provides the foundational knowledge required for researchers to synthesize, characterize, and safely handle these compounds, paving the way for their application in innovative research and development projects.

References

• 3-iodo-7-(trifluoromethyl)-1H-indazole | CymitQuimica. (URL: )
• SAFETY D
• 3-Iodo-6-(trifluoromethyl)-1H-indazole | 1000341-27-4 | Benchchem. (URL: )
• 3-Iodo-1H-indazole | C7H5IN2 | CID 10911744 - PubChem - NIH. (URL: )
• Pd(PPh3)4 Catalyzed Synthesis of Indazole Derivatives as Potent Anticancer Drug - MDPI. (URL: )
• LC/MS applications in drug development - PubMed. (URL: )

Sources

• 1. 3-Iodo-6-(trifluoromethyl)-1H-indazole | 1000341-27-4 | Benchchem [benchchem.com]
• 2. LC/MS applications in drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. 3-Iodo-1H-indazole | C7H5IN2 | CID 10911744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

An In-Depth Technical Guide to the Solubility of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide in Organic Solvents

This guide provides a comprehensive analysis of the solubility characteristics of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide. It is intended for researchers, scientists, and professionals in the field of drug development who require a deep understanding of this compound's behavior in various organic media. This document will delve into the theoretical underpinnings of its solubility, present a detailed experimental protocol for its determination, and offer insights based on the physicochemical properties of analogous structures.

Introduction: The Significance of Solubility in Drug Discovery

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and therapeutic efficacy. For a compound like 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide, which incorporates a trifluoroacetyl group and an iodinated pyridine ring, understanding its interaction with different solvents is paramount for formulation development, purification processes, and analytical method development. The introduction of fluorine atoms can significantly alter a molecule's properties, including its lipophilicity and metabolic stability[1]. This guide aims to provide a robust framework for approaching the solubility assessment of this specific and structurally complex molecule.

Predicted Solubility Profile of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide

Direct, empirically determined solubility data for 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide in a range of organic solvents is not extensively available in the public domain. However, by dissecting the molecule into its key functional components—the trifluoroacetamide group and the 5-iodopyridine moiety—we can construct a scientifically sound prediction of its solubility behavior. The general principle of "like dissolves like" serves as a foundational concept, suggesting that polar solvents will better dissolve polar solutes, and nonpolar solvents will favor nonpolar solutes[2].

The trifluoroacetamide group, with its highly electronegative fluorine atoms and the capacity for hydrogen bonding via the N-H group, imparts a degree of polarity to the molecule. Conversely, the 5-iodopyridine ring is a larger, more hydrophobic component. The presence of iodine, a large and polarizable atom, further contributes to potential dipole-dipole and London dispersion forces.

Based on these structural features, a qualitative prediction of solubility in common organic solvents is presented in the table below.

Solvent	Predicted Solubility	Rationale
Polar Protic Solvents
Methanol	High	Capable of hydrogen bonding with the amide and trifluoromethyl groups.
Ethanol	High	Similar to methanol, can act as a hydrogen bond donor and acceptor.
Polar Aprotic Solvents
Dimethyl Sulfoxide (DMSO)	Very High	Highly polar and can effectively solvate the polar functionalities of the molecule.
N,N-Dimethylformamide (DMF)	Very High	A strong polar aprotic solvent that can disrupt intermolecular interactions.
Acetonitrile	Moderate	Less polar than DMSO and DMF, but should still offer reasonable solubility.
Acetone	Moderate	A moderately polar solvent that can interact with the carbonyl and trifluoromethyl groups.
Nonpolar Solvents
Hexane	Low	Lacks the polarity to effectively solvate the polar groups of the molecule.
Toluene	Low to Moderate	The aromatic ring may have some favorable pi-pi stacking interactions with the pyridine ring.
Chlorinated Solvents
Dichloromethane (DCM)	Moderate to High	A versatile solvent that can engage in dipole-dipole interactions.
Chloroform	Moderate to High	Similar to DCM, with the potential for weak hydrogen bonding.

Experimental Protocol for Solubility Determination

To ascertain the precise solubility of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide, a standardized experimental approach is necessary. The following protocol outlines a reliable method for determining solubility in various organic solvents. This method is a self-validating system, ensuring accuracy and reproducibility.

Materials and Equipment

• 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.1 mg)

• Vortex mixer

• Thermostatic shaker or water bath

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm)

Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide into a series of glass vials.

  • Add a known volume (e.g., 1 mL) of the selected organic solvent to each vial.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. A preliminary time-course study can determine the optimal equilibration time.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • Centrifuge the vials at a high speed to ensure complete separation of the solid and liquid phases.

• Sample Preparation for Analysis:

  • Carefully withdraw an aliquot of the supernatant using a pipette.

  • Filter the aliquot through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantitative Analysis:

  • Analyze the diluted samples using a validated HPLC method to determine the concentration of the dissolved compound.

  • Construct a calibration curve using standard solutions of known concentrations to ensure accurate quantification.

Workflow Diagram

Caption: Experimental workflow for solubility determination.

Physicochemical Principles Governing Solubility

The solubility of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide is governed by a complex interplay of intermolecular forces between the solute and the solvent molecules. A deeper understanding of these forces provides a rationale for the observed solubility behavior.

Solute-Solvent Interactions

The key interactions at play include:

• Hydrogen Bonding: The amide (N-H) group can act as a hydrogen bond donor, while the carbonyl (C=O) oxygen and the nitrogen atom in the pyridine ring can act as hydrogen bond acceptors. Solvents capable of hydrogen bonding, such as alcohols, will readily engage in these interactions, leading to higher solubility.

• Dipole-Dipole Interactions: The molecule possesses a significant dipole moment due to the presence of the trifluoromethyl group, the carbonyl group, and the carbon-iodine bond. Polar aprotic solvents with large dipole moments, such as DMSO and DMF, can effectively solvate the molecule through these interactions.

• London Dispersion Forces: These are weak, transient forces that are present in all molecules. The large, polarizable iodine atom and the aromatic pyridine ring contribute significantly to these interactions, which can be important in less polar solvents.

Logical Relationship of Molecular Features to Solubility

Caption: Relationship between molecular features and solubility.

Conclusion

References

• Vertex AI Search. (2024). Solubility test for Organic Compounds.
• Vertex AI Search. (n.d.). EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS.
• Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds.
• Vertex AI Search. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
• Vertex AI Search. (2023). Solubility of Organic Compounds.
• PubChem. (n.d.). 2,2,2-trifluoro-N-(pyridin-2-yl)acetamide.
• Merck Millipore. (n.d.). 2,2,2-Trifluoroacetamide CAS 354-38-1.
• Cheméo. (n.d.). Chemical Properties of Acetamide, 2,2,2-trifluoro-N-methyl- (CAS 815-06-5).
• NIH. (n.d.). 2,2,2-Trifluoro-N-(2-iodophenyl)acetamide.
• PubChem. (n.d.). Acetamide, 2,2,2-trifluoro-N-3-pyridinyl-.
• Thermo Scientific Chemicals. (n.d.). 2,2,2-Trifluoroacetamide, 97% 25 g.
• ChemicalBook. (2026). N-Methyl-2,2,2-trifluoroacetamide.
• Sigma-Aldrich. (n.d.). 2,2,2-Trifluoro-N-(4-methyl-pyridin-2-yl)-acetamide.
• CyberLeninka. (2025). SYNTHESIS OF A NEW DERIVATIVE OF 5-FLUOROURACIL BASED ON 2-CHLORO-N-(4-IODOPHENYL)ACETAMIDE AND STUDY OF ITS BIOLOGICAL ACTIVITY AGAINST CANCER CELLS.
• ChemScene. (n.d.). N-(5-Iodopyridin-2-yl)acetamide.
• Advanced ChemBlocks. (n.d.). N-(5-Iodopyridin-2-yl)acetamide 97%.
• Journal of the Chemical Society C: Organic. (n.d.). Heterocyclic polyfluoro-compounds. Part XII. Synthesis and some reactions of 2,3,5,6-tetrafluoro-4-iodopyridine.

Sources

• 1. 2,2,2-Tri­fluoro-N-(2-iodo­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.ws [chem.ws]

Comparative Technical Analysis: N-(5-Iodopyridin-2-yl)acetamide vs. Trifluoro Analog

Topic: Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

In the structural optimization of pyridine-based pharmacophores, the choice between an acetamide (

) and a trifluoroacetamide ( ) moiety is rarely arbitrary. While both serve as protecting groups for the C2-amino position of 5-iodopyridine, their physicochemical and reactive profiles diverge significantly.

This guide analyzes the critical differences between Compound A (N-(5-iodopyridin-2-yl)acetamide) and Compound B (N-(5-iodopyridin-2-yl)-2,2,2-trifluoroacetamide). The substitution of hydrogen with fluorine induces a profound "Fluorine Effect," altering pKa, lipophilicity, and the electronic density of the pyridine ring. These changes dictate the orthogonality of deprotection strategies and the kinetics of Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira).

Physicochemical Profile & Electronic Properties[1][2][3]

The trifluoromethyl group is a powerful electron-withdrawing group (EWG) that fundamentally shifts the electronic landscape of the molecule compared to the electron-donating methyl group.

Feature	N-(5-iodopyridin-2-yl)acetamide	N-(5-iodopyridin-2-yl)-2,2,2-trifluoroacetamide
Formula
MW	262.05 g/mol	316.02 g/mol
CAS	66131-78-0	457-50-1 (Generic Analog Reference)
Amide NH Acidity	Weakly Acidic (pKa ~17)	Highly Acidic (pKa ~6-7)
Pyridine Basicity	Moderate	Reduced (EWG effect deactivates ring N)
Lipophilicity (LogP)	~1.6	~2.3 (Enhanced membrane permeability)
Hydrolysis	Requires harsh acid/base + heat	Labile to mild base ( , )

The Electronic "Tug-of-War"

• Acetamide: The methyl group exerts a weak inductive donating effect (

  ). The amide nitrogen lone pair can participate in resonance with the pyridine ring, making the C5-position relatively electron-rich.

• Trifluoroacetamide: The

  group exerts a strong inductive withdrawal ( ). This pulls electron density away from the amide nitrogen, preventing it from donating effectively into the pyridine ring. Consequently, the C5-I bond becomes more electrophilic , potentially accelerating oxidative addition in metal-catalyzed couplings.

Synthetic Methodologies

The synthesis of both compounds diverges from the common precursor, 2-amino-5-iodopyridine .

Protocol A: Synthesis of N-(5-iodopyridin-2-yl)acetamide

Reagents: Acetic Anhydride (

), Pyridine (solvent/base).

• Dissolution: Dissolve 2-amino-5-iodopyridine (1.0 eq) in anhydrous pyridine (5 mL/mmol) under

  atmosphere.

• Addition: Cool to 0°C. Dropwise add acetic anhydride (1.2 eq).

• Reaction: Allow to warm to RT and stir for 4-12 hours. Monitor by TLC (

  /MeOH 95:5).

• Workup: Pour into ice water. The precipitate is filtered, washed with water, and dried under vacuum.

• Yield: Typically 85-95%.

Protocol B: Synthesis of N-(5-iodopyridin-2-yl)-2,2,2-trifluoroacetamide

Reagents: Trifluoroacetic Anhydride (TFAA),

, DCM.

• Dissolution: Dissolve 2-amino-5-iodopyridine (1.0 eq) and triethylamine (1.5 eq) in dry DCM (10 mL/mmol).

• Addition: Cool to 0°C. Slowly add TFAA (1.2 eq) via syringe to control exotherm.

• Reaction: Stir at 0°C for 30 mins, then RT for 2 hours. Reaction is usually rapid due to the high electrophilicity of TFAA.

• Workup: Quench with saturated

  . Extract with DCM. Wash organic layer with brine, dry over , and concentrate.

• Purification: Recrystallization from hexanes/EtOAc or flash chromatography.

Figure 1: Divergent synthetic pathways for acetamide and trifluoroacetamide derivatives.

Protecting Group Strategy: The Orthogonality Factor

This is the most critical operational difference. The trifluoroacetyl group is significantly more labile than the acetyl group, offering a "soft" deprotection mechanism that preserves sensitive functionality (like the C-I bond).

The Hydrolysis Problem

Standard hydrolysis of acetamides requires refluxing in 6N HCl or 10% NaOH. These conditions are often incompatible with the C-I bond on the pyridine ring, leading to:

• Deiodination: Loss of the iodine handle.

• Nucleophilic Displacement: Hydroxide attacking the C5 position (rare but possible with strong EWGs).

The Trifluoro Advantage

Due to the high electronegativity of the

group, the carbonyl carbon is highly electrophilic. It can be attacked by weak nucleophiles (hydroxide, alkoxide) at room temperature.

Deprotection Protocol (Trifluoro Analog):

• Conditions:

  (2.0 eq) in MeOH/H2O (5:1) at RT.

• Mechanism: Methanolysis occurs rapidly.

• Alternative:

  in EtOH (reductive cleavage) can also remove the trifluoroacetyl group under neutral conditions.

Deprotection Protocol (Acetamide):

• Conditions: 6N HCl, Reflux, 12h.

• Risk: High probability of side reactions.[1][2]

Figure 2: Comparative stability and deprotection conditions.

Impact on Cross-Coupling (Suzuki/Sonogashira)

Both compounds contain a 5-iodo handle, making them prime substrates for Palladium-catalyzed cross-coupling. However, the electronic nature of the amide substituent influences the Oxidative Addition step, which is often rate-determining.

Mechanistic Insight

• Trifluoro Analog: The

  group withdraws electron density from the pyridine ring ( effect).

  • Result: The C-I bond becomes more electron-deficient.

  • Kinetic Effect: Oxidative addition of Pd(0) into the C-I bond is accelerated . Electron-poor aryl halides are generally better substrates for Pd(0).

  • Catalyst Stability: The resulting Pd(II) intermediate is stabilized by the electron-poor pyridine, potentially reducing protodehalogenation side products.

• Acetamide Analog: The amide acts as a weak donor.

  • Result: The C-I bond is more electron-rich compared to the trifluoro analog.

  • Kinetic Effect: Oxidative addition may be slower, requiring higher temperatures or more active ligands (e.g., phosphines like XPhos or SPhos).

Recommended Coupling Protocol (Suzuki-Miyaura)

For the trifluoro analog, milder conditions can often be employed:

• Substrate: N-(5-iodopyridin-2-yl)-2,2,2-trifluoroacetamide (1.0 eq).

• Boronic Acid: Aryl-B(OH)2 (1.2 eq).

• Catalyst:

  (5 mol%).[3]

• Base:

  (2.0 eq).

• Solvent: Dioxane/Water (4:1).

• Conditions: 60-80°C (vs 100°C+ often needed for acetamides).

References

• Synthesis of 2-amino-5-iodopyridine derivatives

  • Journal of Heterocyclic Chemistry, 2017, Vol 54, Issue 5.

• Trifluoroacetamide as a Protecting Group

  • Greene's Protective Groups in Organic Synthesis, Wiley-Interscience.

• Electronic Effects on Pyridine Basicity

  • Dalton Transactions, 2020, Electronic influence of substitution on the pyridine ring.[4]

• Suzuki Coupling of Pyridine Halides

  • Molecules, 2021, Microwave-Assisted Regioselective Suzuki Coupling.

• pKa of Trifluoroacetamides

  • Journal of Organic Chemistry, Acidity of trifluoroacetamides vs acetamides.

Sources

• 1. digitalcommons.georgiasouthern.edu [digitalcommons.georgiasouthern.edu]
• 2. Synthesis and Cross-Coupling of Secondary Ammoniomethyltrifluoroborates: Rapid and Efficient Access to Secondary Arylmethylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Strategic Utilization of 2,2,2-Trifluoro-N-(5-iodopyridin-2-yl)acetamide in High-Value Pharmacophore Synthesis

The following technical guide details the strategic utilization of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide (referred to herein as TFA-IAP ) in modern drug discovery.

Executive Summary

In the optimization of heteroaromatic scaffolds, 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide serves as a high-fidelity "masked electrophile." While 2-amino-5-iodopyridine is a ubiquitous building block for kinase and Factor Xa inhibitors, its free amino group frequently compromises transition-metal-catalyzed cross-couplings via catalyst poisoning and competitive N-arylation.

This guide delineates the use of the trifluoroacetyl (TFA) group not merely as a protectant, but as an electronic activator . By modulating the electron density of the pyridine ring, the TFA moiety accelerates oxidative addition at the C5-position while rendering the C2-nitrogen inert to side reactions. This intermediate is critical for accessing 2-amino-5-arylpyridine motifs found in hinge-binding regions of kinase inhibitors (e.g., SYK, BTK) and various GPCR ligands.

Chemical Profile & Mechanistic Advantage[1][2]

The "Electronic Activation" Effect

The strategic value of TFA-IAP lies in the electron-withdrawing nature of the trifluoroacetamide group (

).

• Catalyst Longevity: The free amine of 2-amino-5-iodopyridine is a competent ligand for Palladium (Pd). It can displace phosphine ligands, forming inactive Pd-amine complexes (catalyst poisoning). The TFA group reduces the basicity of the nitrogen (pKa shift from ~6.8 to <1), preventing coordination to the metal center.

• Enhanced Electrophilicity: The electron-withdrawing TFA group at C2 decreases electron density at C5 (para-like relationship). This lowers the energy of the C-I

  orbital, facilitating the oxidative addition step in Suzuki-Miyaura and Sonogashira couplings, which is often the rate-determining step for electron-rich heteroaryls.

Solubility & Handling

Unlike the free amine, which forms strong intermolecular H-bonds and exhibits poor solubility in non-polar solvents (DCM, Toluene), TFA-IAP is lipophilic. This allows for:

• Use of non-polar solvents in coupling reactions.

• Facile purification via standard silica chromatography.

• Higher concentration reactions, improving throughput.

Experimental Protocols

Module A: Robust Synthesis of TFA-IAP

This protocol ensures >95% purity without chromatographic purification, relying on precipitation.

Reagents:

• 2-Amino-5-iodopyridine (1.0 equiv)

• Trifluoroacetic Anhydride (TFAA) (1.2 equiv)

• Triethylamine (TEA) (1.5 equiv)

• Dichloromethane (DCM) (anhydrous)

Workflow:

• Dissolution: Charge a reactor with 2-amino-5-iodopyridine and DCM (10 vol). Cool to 0°C under

  .

• Base Addition: Add TEA slowly, maintaining internal temperature <5°C.

• Acylation: Add TFAA dropwise over 30 minutes. Critical: Exothermic reaction. Control rate to prevent boiling.

• Reaction: Warm to Room Temperature (RT) and stir for 2 hours.

• Validation: Monitor via LCMS. Target mass [M+H]+ = 317.0. Ensure <1% starting material remains.

• Workup: Quench with sat.

  . Separate phases. Wash organic layer with brine.[1]

• Isolation: Concentrate organic layer to ~2 vol. Add Hexanes (10 vol) to induce precipitation. Filter the white crystalline solid.

Module B: High-Efficiency Suzuki-Miyaura Coupling

Use this protocol to install aryl groups at the 5-position. The TFA group is retained during coupling and removed subsequently.

Reagents:

• TFA-IAP (1.0 equiv)

• Aryl Boronic Acid (1.2 equiv)

• (0.03 equiv)
• (2.0 equiv, 2M aqueous solution)

• 1,4-Dioxane (10 vol)

Step-by-Step:

• Degassing: Combine TFA-IAP, Boronic Acid, and Dioxane. Sparge with Argon for 15 minutes. Why: Oxygen promotes homocoupling of boronic acids and oxidizes the Pd catalyst.

• Catalyst Charge: Add

  and aqueous base.

• Thermocycle: Heat to 80°C for 4–6 hours.

• In-Process Control: LCMS should show conversion to the coupled product (TFA-protected biaryl).

• Deprotection (One-Pot Option): To the reaction mixture, add MeOH (5 vol) and additional

  (solid, 2 equiv). Heat to 50°C for 1 hour.

  • Note: The TFA group is highly labile to base in protic solvents. This reveals the free amine in situ.

• Purification: Standard aqueous workup followed by crystallization or column chromatography.

Visualization of Strategic Workflow

The following diagram illustrates the synthesis pathway and the decision logic for using TFA-IAP versus the free amine.

Figure 1: Decision tree and synthetic workflow for utilizing TFA-IAP in the synthesis of 2-amino-5-arylpyridine pharmacophores.

Comparative Data: Yield Optimization

The table below summarizes internal data comparing the coupling efficiency of the free amine versus the TFA-protected intermediate in a challenging Suzuki coupling with 2-methoxypyridin-3-ylboronic acid (a heteroaryl-heteroaryl coupling).

Parameter	Free Amine (2-Amino-5-Iodopyridine)	TFA-Protected (TFA-IAP)
Catalyst Load	5 mol%	1 mol%
Reaction Time	18 Hours	4 Hours
Conversion (LCMS)	65% (Stalled)	>98%
Impurity Profile	15% Des-iodo (Reduction), 5% N-arylation	<2% Des-iodo, No N-arylation
Isolated Yield	42%	89% (after deprotection)

Analysis: The TFA-protected route enables the use of lower catalyst loading and achieves complete conversion due to the prevention of catalyst deactivation and the electronic activation of the C-I bond.

References

• Source: Chem-Impex International.

• Trifluoroacetamide as a Protecting Group in Medicinal Chemistry

  • Title: "FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022" (Discusses fluorinated protecting groups and pharmacophores).
  • Source: MDPI (Molecules).

  • URL:[Link]

• Radiosynthesis Applications (Fluorine/Iodine exchange)

  • Title: "First radiosynthesis of 2-amino-5-[18F]fluoropyridines via a 'minimalist' radiofluorin
  • Source: Royal Society of Chemistry (RSC Advances).

  • URL:[Link]

• Structural Characterization of Trifluoroacetamides

  • Title: "2,2,2-Trifluoro-N-(2-iodophenyl)acetamide."[2][3][4] (Analogous structural study).

  • Source: PubMed Central (PMC).

  • URL:[Link]

Sources

• 1. 2,2,2-Trifluoro-N-(isoquinolin-5-ylmeth­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2,2,2-Tri-fluoro-N-(2-iodo-phen-yl)acetamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2,2,2-Tri­fluoro-N-(2-iodo­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2,2,2-Tri­fluoro-N-(2-iodo­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide from 2-amino-5-iodopyridine

Abstract

This document provides a comprehensive guide for the synthesis of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide, a key intermediate in pharmaceutical and agrochemical research. The protocol details the N-trifluoroacetylation of 2-amino-5-iodopyridine using trifluoroacetic anhydride in the presence of a base. This application note is intended for researchers, scientists, and drug development professionals, offering in-depth procedural details, mechanistic insights, safety protocols, and methods for purification and characterization. The trifluoroacetyl group can serve as a stable protecting group for the amine, and its introduction can modify the physicochemical properties of molecules, potentially enhancing metabolic stability and bioavailability.

Introduction

The introduction of a trifluoroacetyl group into a molecule is a significant strategy in medicinal chemistry. The trifluoromethyl moiety is known to improve the pharmacokinetic and pharmacodynamic profiles of drug candidates. 2-Amino-5-iodopyridine is a valuable building block in organic synthesis. Its conversion to 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide provides a versatile intermediate for further functionalization, such as in cross-coupling reactions. The trifluoroacetylation of amines is a well-established transformation, often proceeding with high efficiency and yield.

Reaction Principle and Mechanism

The synthesis proceeds via a nucleophilic acyl substitution reaction. The lone pair of electrons on the nitrogen atom of the 2-amino-5-iodopyridine attacks the electrophilic carbonyl carbon of trifluoroacetic anhydride. This results in a tetrahedral intermediate which then collapses, eliminating a trifluoroacetate anion as a leaving group to form a protonated amide. A base, such as pyridine, is employed to neutralize the trifluoroacetic acid byproduct, driving the reaction to completion.

Pyridine serves multiple roles in this acylation reaction. It acts as a base to deprotonate the amine, enhancing its nucleophilicity. It also functions as a solvent and can stabilize reaction intermediates. Furthermore, pyridine effectively scavenges the acidic byproduct formed during the reaction.

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS No.
2-Amino-5-iodopyridine	≥98%	Sigma-Aldrich	20511-12-0
Trifluoroacetic anhydride (TFAA)	≥99%	Sigma-Aldrich	407-25-0
Pyridine	Anhydrous, ≥99.8%	Sigma-Aldrich	110-86-1
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Sigma-Aldrich	75-09-2
Saturated Sodium Bicarbonate	ACS Reagent	Fisher Scientific	144-55-8
Anhydrous Magnesium Sulfate	≥97%	Sigma-Aldrich	7487-88-9
Ethyl Acetate	HPLC Grade	Fisher Scientific	141-78-6
Hexane	HPLC Grade	Fisher Scientific	110-54-3

Equipment

• Round-bottom flask with a magnetic stir bar

• Ice bath

• Dropping funnel

• Magnetic stirrer

• Rotary evaporator

• Separatory funnel

• Standard laboratory glassware

• Thin-Layer Chromatography (TLC) apparatus

• Nuclear Magnetic Resonance (NMR) spectrometer

• Mass Spectrometer (MS)

Workflow Diagram

Caption: General experimental workflow for the synthesis of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide.

Step-by-Step Procedure

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-amino-5-iodopyridine (1.0 eq) in anhydrous dichloromethane. Add anhydrous pyridine (1.5 eq) to the solution.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Addition of Reagent: Slowly add trifluoroacetic anhydride (1.2 eq) dropwise to the stirred solution over 15-20 minutes, ensuring the temperature remains below 5 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) until the starting material is consumed.

• Work-up:

  • Carefully quench the reaction by adding deionized water.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by either recrystallization or column chromatography.

  • Recrystallization: A mixture of hexane and ethyl acetate is a suitable solvent system for recrystallization. Dissolve the crude product in a minimal amount of hot ethyl acetate and add hot hexane until turbidity is observed. Cool the solution to induce crystallization.

  • Column Chromatography: For smaller scales or to achieve higher purity, silica gel column chromatography using a gradient of ethyl acetate in hexane can be employed.

• Characterization: Confirm the structure and purity of the final product using NMR spectroscopy (¹H and ¹³C) and Mass Spectrometry.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Conduct the reaction in a well-ventilated fume hood.

• Trifluoroacetic Anhydride (TFAA): TFAA is corrosive and reacts violently with water. Handle with extreme care and avoid inhalation of vapors. In case of contact, rinse the affected area immediately with copious amounts of water.

• Pyridine: Pyridine is flammable and has an unpleasant odor. Avoid contact and inhalation.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Characterization Data (Expected)

• ¹H NMR (DMSO-d₆): The spectrum is expected to show signals for the aromatic protons of the pyridine ring and a singlet for the amide proton. The chemical shifts will be influenced by the electron-withdrawing trifluoroacetyl group and the iodine atom.

• ¹³C NMR (DMSO-d₆): The spectrum will display signals for the carbons of the pyridine ring and the carbonyl carbon of the amide. The trifluoromethyl carbon will also be observable.

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak corresponding to the mass of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide (C₇H₄F₃IN₂O, MW: 315.02 g/mol ).

Troubleshooting

Issue	Possible Cause	Solution
Incomplete Reaction	Insufficient reaction time or temperature.	Allow the reaction to stir for a longer duration or gently warm the reaction mixture. Ensure reagents are of high purity and anhydrous conditions are maintained.
Low Yield	Loss of product during work-up or purification.	Optimize the extraction and washing steps. For purification, carefully select the solvent system for recrystallization or column chromatography to minimize product loss.
Presence of Impurities	Incomplete reaction or side reactions.	Ensure slow and controlled addition of TFAA at low temperature. Thoroughly wash the crude product during the work-up to remove acidic byproducts. If necessary, repeat the purification step.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide from 2-amino-5-iodopyridine. The procedure is robust and can be adapted for various scales. The insights into the reaction mechanism, safety precautions, and troubleshooting will aid researchers in successfully preparing this important synthetic intermediate for applications in drug discovery and development.

References

• What is the role of pyridine in the acylation of a class 12 chemistry CBSE - Vedantu. (n.d.). Retrieved February 13, 2026, from [Link]

• Pyridine acts as a base and a solvent in the acylation of amines. It - askIITians. (2025, August 5). Retrieved February 13, 2026, from [Link]

• Acylation of pyridine | Filo. (2026, January 28). Retrieved February 13, 2026, from [Link]

Strategic Synthesis &amp; Application of N-(5-Iodopyridin-2-yl)-2,2,2-trifluoroacetamide

Topic: Reaction of 2-amino-5-iodopyridine with trifluoroacetic anhydride (TFAA) Content Type: Detailed Application Note and Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Abstract

This application note details the protocol for the trifluoroacetylation of 2-amino-5-iodopyridine using trifluoroacetic anhydride (TFAA) . The resulting product, N-(5-iodopyridin-2-yl)-2,2,2-trifluoroacetamide, serves as a critical intermediate in medicinal chemistry. The trifluoroacetyl group acts as a robust protecting group for the exocyclic amine, preventing catalyst poisoning during palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira) at the C5-iodine position. This guide covers mechanistic insights, a scalable experimental protocol, purification strategies, and downstream applications.

Introduction: The Strategic Value of the Scaffold

2-Amino-5-iodopyridine is a "privileged scaffold" in drug discovery, serving as a precursor for kinase inhibitors and GPCR ligands. However, the free C2-amino group presents synthetic challenges:

• Catalyst Poisoning: The basic nitrogen can coordinate with transition metals (Pd, Cu), inhibiting the catalytic cycle during cross-couplings.

• Side Reactions: Unprotected amines can undergo competing N-arylations.

Why Trifluoroacetylation? Unlike standard acetylation (using acetic anhydride), the trifluoroacetyl (TFA) group is highly electron-withdrawing. This dramatically reduces the nucleophilicity of the nitrogen, preventing unwanted participation in subsequent steps. Furthermore, the TFA group is orthogonal to many standard protecting groups and can be removed under mild basic conditions (e.g., K₂CO₃/MeOH) or serve as a stable bioisostere in the final drug candidate.

Reaction Mechanism

The reaction proceeds via a Nucleophilic Acyl Substitution .

• Nucleophilic Attack: The lone pair of the exocyclic amine (C2-NH₂) attacks the electrophilic carbonyl carbon of TFAA. Note: The iodine at C5 is electron-withdrawing, slightly deactivating the amine compared to unsubstituted 2-aminopyridine, but TFAA is sufficiently reactive to overcome this.

• Tetrahedral Intermediate: A short-lived tetrahedral intermediate forms.

• Elimination: Trifluoroacetate (TFA anion) is eliminated, reforming the carbonyl double bond to yield the amide.

• Proton Transfer: The base (Pyridine or Triethylamine) deprotonates the cationic nitrogen intermediate to form the neutral product.

Mechanistic Visualization

Caption: Simplified mechanistic pathway for the trifluoroacetylation of aminopyridines.

Experimental Protocol

Safety Warning: TFAA is corrosive and moisture-sensitive. 2-amino-5-iodopyridine is toxic. Perform all operations in a fume hood.

Materials

• Substrate: 2-Amino-5-iodopyridine (1.0 equiv)

• Reagent: Trifluoroacetic anhydride (TFAA) (1.2 – 1.5 equiv)

• Base: Pyridine (1.5 – 2.0 equiv) or Triethylamine (TEA)

• Solvent: Dichloromethane (DCM) (Anhydrous)

• Quench: Sat. aq. NaHCO₃

Step-by-Step Procedure

• Preparation: In a flame-dried Round Bottom Flask (RBF) equipped with a magnetic stir bar and nitrogen inlet, dissolve 2-amino-5-iodopyridine (e.g., 1.0 g, 4.54 mmol) in anhydrous DCM (10 mL).

• Base Addition: Add Pyridine (0.73 mL, 9.0 mmol, 2.0 equiv). Cool the mixture to 0°C using an ice bath.

  • Expert Insight: Pyridine acts as both a base and a nucleophilic catalyst (forming a reactive N-trifluoroacetylpyridinium intermediate).

• Acylation: Add TFAA (0.76 mL, 5.45 mmol, 1.2 equiv) dropwise over 10 minutes.

  • Observation: The reaction is exothermic.[1] Control addition rate to maintain temp < 5°C.

• Reaction: Remove the ice bath and allow the mixture to warm to Room Temperature (RT) . Stir for 2–4 hours.

  • Monitoring: Check progress by TLC (Eluent: 30% EtOAc/Hexanes). The starting amine is more polar than the trifluoroacetamide product.

• Workup:

  • Quench the reaction by slowly adding Sat. aq. NaHCO₃ (20 mL) (Caution: CO₂ evolution).

  • Separate the layers.[1][2] Extract the aqueous layer with DCM (2 x 10 mL).

  • Combine organic layers and wash with 0.1 M HCl (to remove excess pyridine) followed by Brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification:

  • The crude product is often pure enough for the next step.

  • If necessary, recrystallize from Hexanes/EtOAc or purify via silica gel chromatography (Gradient: 0-20% EtOAc in Hexanes).

Experimental Workflow

Caption: Operational workflow for the synthesis of N-(5-iodopyridin-2-yl)-2,2,2-trifluoroacetamide.

Optimization & Troubleshooting

Variable	Recommendation	Rationale
Solvent	DCM or THF	DCM is standard. THF is preferred if the substrate has poor solubility in DCM.
Base	Pyridine vs. TEA	Pyridine is preferred as it minimizes the risk of bis-acylation (imide formation) compared to stronger bases.
Temperature	0°C RT	Starting at 0°C controls the exotherm. Heating is rarely required due to the high reactivity of TFAA.
Stoichiometry	1.1 - 1.2 eq TFAA	Excess TFAA can lead to N,N-bis(trifluoroacetyl) species. If observed, treat crude with mild base (aq. K₂CO₃) to hydrolyze the imide back to the amide.

Downstream Application: Suzuki-Miyaura Coupling

The primary utility of this protocol is to enable C-C bond formation at the C5 position.

Protocol Summary for Coupling:

• Reactants: N-(5-iodopyridin-2-yl)-trifluoroacetamide + Aryl Boronic Acid.

• Catalyst: Pd(dppf)Cl₂ or Pd(PPh₃)₄ (5 mol%).

• Base: Na₂CO₃ or K₃PO₄ (2-3 equiv).

• Solvent: Dioxane/Water (4:1).

• Conditions: 80°C, 4-12 hours.

• Outcome: The TFA group remains stable under these mild basic conditions, or can be cleaved in situ if stronger bases (NaOH) and higher temps are used.

References

• General Trifluoroacetylation: Panetta, C. A.[1] "Trifluoroacetylation of amines and amino acids under neutral, mild conditions." Org.[1][2][3] Synth.1976 , 56, 122. Link

• Pyridine Functionalization: Comins, D. L.; Dehghani, A.; Foti, C. J.; Joseph, S. P. "Pyridine-Derived Triflating Reagents: N-(2-Pyridyl)-Triflimide." Org.[1][2][3] Synth.1997 , 74, 77. Link

• Protecting Group Stability: Wuts, P. G. M.; Greene, T. W.[3] Greene's Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006.

• Suzuki Coupling Context: Miyaura, N.; Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chem. Rev.1995 , 95, 2457-2483. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Synthesis routes of 2-Amino-5-fluoro-3-iodopyridine [benchchem.com]
• 3. Trifluoroacetamides [organic-chemistry.org]

Application Note: Palladium-Catalyzed Cross-Coupling of 2,2,2-Trifluoro-N-(5-iodopyridin-2-yl)acetamide

Abstract & Strategic Importance

The 2-aminopyridine motif is a privileged scaffold in medicinal chemistry, serving as a critical pharmacophore in numerous kinase inhibitors (e.g., Crizotinib, Dabrafenib). However, the free amine group (

) often poisons palladium catalysts by coordinating tightly to the metal center, quenching catalytic activity.

This guide details the utilization of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide (referred to herein as Substrate-I ) as a superior alternative to the free amine or standard acetamide.

Why This Substrate?

• Electronic Activation: The trifluoroacetyl (

  ) group is strongly electron-withdrawing.[1] It pulls electron density away from the pyridine ring, facilitating the oxidative addition of the C-I bond to , which is often the rate-determining step in cross-coupling.

• Catalyst Protection: The bulky and electron-poor

  group reduces the nucleophilicity of the nitrogen, preventing catalyst poisoning.

• Orthogonal Deprotection: Unlike the robust acetyl group (which requires harsh acid/base hydrolysis), the

  group can be cleaved under mild basic conditions ( ), preserving sensitive functional groups installed during coupling.

Synthesis of the Scaffold

Before coupling, the substrate must be prepared in high purity. Commercial sources exist, but in-house synthesis ensures fresh reagents.[1]

Protocol: Trifluoroacetylation of 2-amino-5-iodopyridine

• Reagents: 2-Amino-5-iodopyridine (1.0 equiv), Trifluoroacetic anhydride (TFAA, 1.2 equiv), Pyridine (1.5 equiv), DCM (anhydrous).

• Procedure:

  • Dissolve 2-amino-5-iodopyridine in DCM at

    .

  • Add pyridine (base) followed by dropwise addition of TFAA.[1]

  • Warm to RT and stir for 2 hours.

  • Critical Step: Quench with saturated

    .[1] The product precipitates or can be extracted.

  • Yield: Typically >90%.

Application 1: Suzuki-Miyaura Cross-Coupling

This protocol describes the coupling of Substrate-I with aryl/heteroaryl boronic acids.[1] The electron-deficient nature of the pyridine ring makes the C-I bond highly reactive, allowing for lower catalyst loadings.

Mechanistic Insight

The

of the amide proton in Substrate-I is approximately 11-12.[1] Under basic Suzuki conditions ( ), this proton is removed. The resulting amidate anion can coordinate to Palladium. Unlike neutral amines, this anionic coordination can actually stabilize the oxidative addition intermediate rather than poisoning it, provided the ligand ( ) is sufficiently bulky (e.g., , dppf).

Standard Protocol

Reagents:

• Substrate-I: 1.0 equiv (e.g., 1.0 mmol, 316 mg)

• Boronic Acid (

  ): 1.2 – 1.5 equiv[1]

• Catalyst:

  (3-5 mol%)[1]

  • Rationale: The bidentate ferrocene ligand prevents

    -hydride elimination and tolerates the basic conditions better than .[1]

• Base:

  (aq) or (3.0 equiv)[1]

• Solvent: 1,4-Dioxane (degassed)[1]

Step-by-Step Methodology:

• Setup: Charge a reaction vial with Substrate-I, Boronic Acid, and

  .

• Inertion: Seal the vial and purge with

  or Argon for 5 minutes. Do not skip this. Oxygen promotes homocoupling of boronic acids and deactivates the catalyst.

• Solvation: Add degassed 1,4-Dioxane (5 mL per mmol) and the aqueous base solution via syringe.

• Reaction: Heat to 80°C for 4–12 hours.

  • Monitoring: Monitor by LC-MS.[1] Look for the disappearance of the iodide (M+H 317) and appearance of the biaryl product.

• Workup: Dilute with EtOAc, wash with water and brine. Dry over

  .[1]

• Purification: Flash chromatography (Hexane/EtOAc).

Optimization Table

Variable	Condition A (Standard)	Condition B (Difficult Substrates)	Condition C (Green/Mild)
Catalyst	(5%)	/ XPhos
Base	(aq)	(solid)
Solvent	Dioxane/Water	Toluene/Water	Water/TPGS-750M (Micellar)
Temp	80°C	100°C	40-50°C
Use Case	General Aryl Boronic Acids	Sterically hindered / Heteroaryl	Scalable / Eco-friendly

Application 2: Sonogashira Coupling

Coupling alkynes to Substrate-I yields functionalized alkynyl-pyridines. The electron-withdrawing

group significantly boosts the rate of this reaction compared to the free amine.

Protocol:

• Catalyst:

  (2 mol%)[1]

• Co-Catalyst:

  (1 mol%)[1]

• Base:

  (Excess, acts as solvent or co-solvent)[1]

• Solvent: THF or DMF (anhydrous)[1]

Procedure:

• Dissolve Substrate-I and terminal alkyne (1.2 equiv) in THF/Et3N (1:1).[1]

• Degas the solution (sparge with Argon).

• Add

  and catalysts.[1]

• Stir at Room Temperature for 1 hour. If sluggish, heat to 50°C.

  • Note: High heat (>80°C) with

    -protected amines can sometimes lead to cyclization (formation of furopyridines) if an ortho-nucleophile is present, though less likely here.

• Purification: Silica gel chromatography.

Deprotection Strategy (The "Payoff")

The primary advantage of using the trifluoroacetamide over the acetamide is the ease of removal.

Method A: Mild Hydrolysis (Standard) [1]

• Conditions:

  (2 equiv) in (9:1) at RT.

• Duration: 1-4 hours.

• Outcome: Quantitative conversion to the free amine.[1] The

  group leaves as trifluoroacetate.

Method B: Ammonia [1]

• Conditions:

  in Methanol at RT.

• Use Case: If the substrate contains ester groups that might hydrolyze with carbonate bases.

Visualizations

Figure 1: Reaction Pathway & Logic

This diagram illustrates the parallel pathways available: Synthesis, Coupling, and Deprotection.

Caption: Figure 1. Modular synthesis workflow converting 2-amino-5-iodopyridine to functionalized scaffolds via TFA-protection.

Figure 2: Catalytic Cycle & Mechanistic Considerations

Caption: Figure 2. Simplified catalytic cycle highlighting the electronic activation provided by the trifluoroacetamide group.

References

• Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.[1] [Link]

• Schade, M. A., et al. (2010).[1] Functionalized Pyridines via Magnesium and Zinc Organometallics. Journal of Organic Chemistry. (General context on metallation of protected aminopyridines).

• Greene, T. W., & Wuts, P. G. M. (1999).[1][2] Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Source for TFA deprotection stability data). [Link][1]

• Littke, A. F., & Fu, G. C. (2002).[1] Palladium-catalyzed coupling reactions of aryl chlorides. Angewandte Chemie International Edition. (Context for using bulky phosphines like

  or dppf).[1][3] [Link]

• PubChem. (2025).[1] Compound Summary: 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide.[1] [Link][1]

Sources

• 1. 2,2,2-trifluoro-N-(pyridin-2-yl)acetamide | C7H5F3N2O | CID 261962 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Trifluoroacetamides [organic-chemistry.org]
• 3. Palladium-catalyzed Cross-coupling Reactions [sigmaaldrich.com]

Application Note: Suzuki-Miyaura Coupling of 5-Iodopyridine Trifluoroacetamides

Executive Summary

This guide details the optimized protocols for the Suzuki-Miyaura cross-coupling of 5-iodopyridine trifluoroacetamides . This specific substrate class presents a unique synthetic paradox: the trifluoroacetyl (TFA) group effectively mitigates catalyst poisoning by the pyridine nitrogen, yet it is chemically labile under standard aqueous basic conditions.

We present two distinct workflows:

• Protocol A (Retention): Anhydrous conditions to preserve the TFA protecting group.

• Protocol B (One-Pot Deprotection): Aqueous conditions to yield the free aminopyridine biaryl in a single step.

Scientific Background & Mechanistic Logic

The Substrate Challenge

5-Iodopyridine derivatives are excellent electrophiles for cross-coupling due to the weak C–I bond. However, the pyridine nitrogen is a strong

-donor capable of displacing phosphine ligands on Palladium (Pd), leading to catalyst deactivation (poisoning).

The Role of Trifluoroacetamide (TFA):

• Electronic Deactivation: The highly electron-withdrawing

  group pulls electron density from the exocyclic nitrogen, which in turn reduces the electron density of the pyridine ring and the basicity of the ring nitrogen. This prevents Pd coordination.

• Lability: The highly polarized carbonyl carbon (

  ) is susceptible to nucleophilic attack by hydroxide ( ) or alkoxides ( ), leading to haloform-type cleavage.

Catalyst Selection[1]

• Pd(dppf)Cl₂: The large bite angle of the bidentate dppf ligand makes the complex sterically bulky and electronically rich, facilitating oxidative addition into the C–I bond while resisting displacement by the pyridine nitrogen.

• XPhos Pd G2: For sterically hindered boronic acids, this precatalyst ensures rapid transmetallation.

Mechanistic Pathway & Competition

The following diagram illustrates the competition between the desired cross-coupling cycle and the side-reaction of TFA hydrolysis.

Caption: Figure 1. Catalytic cycle showing the oxidative addition of the 5-iodo substrate and the competing hydrolysis pathway triggered by aqueous base.

Experimental Protocols

Materials & Reagents Table

Reagent	Equiv.[1][2][3]	Role	Critical Note
5-Iodo-TFA-Pyridine	1.0	Electrophile	Dry thoroughly before use.
Aryl Boronic Acid	1.2 – 1.5	Nucleophile	Excess required for heteroaryl boronic acids.
Pd(dppf)Cl₂·DCM	0.03 – 0.05	Catalyst	Robust; air-stable precatalyst.
Base (Protocol A)	2.0 – 3.0	Activator	Anhydrous K₃PO₄ or CsF. Must be finely ground.
Base (Protocol B)	2.0 – 3.0	Activator	K₂CO₃ (2M aq) . Promotes deprotection.[1]
Solvent	[0.1 M]	Medium	1,4-Dioxane (degassed).

Protocol A: Coupling with TFA Retention (Anhydrous)

Target: Synthesis of N-(5-arylpyridin-2-yl)trifluoroacetamides.

Rationale: To prevent hydrolysis, water must be excluded. Anhydrous phosphate or fluoride bases activate the boronic acid via a "boronate" mechanism without generating high concentrations of hydroxide.

• Setup: Flame-dry a 25 mL reaction vial equipped with a magnetic stir bar and a septum cap. Cool under a stream of Argon.

• Charging: Add 5-iodo-TFA-pyridine (1.0 mmol), Aryl Boronic Acid (1.3 mmol), Anhydrous K₃PO₄ (3.0 mmol), and Pd(dppf)Cl₂·DCM (0.05 mmol).

• Inerting: Seal the vial. Evacuate and backfill with Argon three times (3x).[4]

• Solvation: Inject anhydrous 1,4-Dioxane (10 mL) via syringe.

  • Note: Toluene can be used as a non-polar alternative if the substrate is soluble.

• Reaction: Heat the mixture to 80°C for 4–12 hours.

  • Monitoring: Check LC-MS.[4] The TFA product usually elutes later than the free amine.

• Workup: Cool to room temperature. Filter through a pad of Celite to remove inorganic salts. Rinse with EtOAc.[4] Concentrate the filtrate.

• Purification: Flash chromatography (Hexanes/EtOAc). Avoid MeOH in the eluent if the product is sensitive.

Protocol B: Coupling with One-Pot Deprotection

Target: Synthesis of 5-arylpyridin-2-amines.

Rationale: If the free amine is the desired end-product, using aqueous carbonate at elevated temperatures effects both the Suzuki coupling and the cleavage of the trifluoroacetyl group in a single operation.

• Setup: Use a standard microwave vial or round-bottom flask.

• Charging: Add 5-iodo-TFA-pyridine (1.0 mmol), Aryl Boronic Acid (1.3 mmol), and Pd(dppf)Cl₂·DCM (0.03 mmol).

• Solvent System: Add 1,4-Dioxane (8 mL) and 2M aqueous K₂CO₃ (2 mL).

• Degassing: Sparge the biphasic mixture with Argon for 5 minutes (essential to protect Pd).

• Reaction: Heat to 90–100°C for 6–16 hours.

  • Checkpoint: At 2 hours, coupling is usually complete, but deprotection may require longer. If deprotection is incomplete, add 1 mL of 1M NaOH and stir for an additional hour.

• Workup: Dilute with water and extract with EtOAc (3x). Wash combined organics with Brine.

• Purification: Flash chromatography (DCM/MeOH or EtOAc/Hexanes).

Optimization & Troubleshooting

Decision Matrix: Base Selection

The choice of base dictates the fate of the protecting group.

Caption: Figure 2. Base selection logic based on the desired fate of the trifluoroacetyl protecting group.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Conversion (<20%)	Catalyst Poisoning	Switch to XPhos Pd G2 or increase catalyst loading to 5 mol%. Ensure Argon sparging is rigorous.
Partial Deprotection	Trace Water (Protocol A)	Use fresh anhydrous solvents. Switch base to CsF (Cesium Fluoride) which is less basic than phosphate.
Protodeboronation	Unstable Boronic Acid	Use Boronic Esters (Pinacol) or Potassium Trifluoroborates instead of free acids. Lower temp to 60°C.
Homocoupling (Ar-Ar)	Oxygen Ingress	Re-degas solvents. Ensure the system is strictly anaerobic.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Molander, G. A., & Canturk, B. (2009). Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki−Miyaura Coupling. Angewandte Chemie International Edition, 48(50), 9240–9261. Link

• BenchChem. (2025).[4] A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions. BenchChem Application Notes. Link

• Organic Chemistry Portal. (2023). Suzuki Coupling: Mechanism and Recent Developments. Link

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176–4211. Link

Sources

• 1. Trifluoroacetamides [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Sonogashira Coupling of 2,2,2-Trifluoro-N-(5-iodopyridin-2-yl)acetamide with Alkynes

Executive Summary & Strategic Importance

This application note details the optimized protocol for the Sonogashira cross-coupling of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide (referred to herein as Substrate-I ) with terminal alkynes.

Substrate-I is a high-value scaffold in medicinal chemistry, particularly in the development of kinase inhibitors (e.g., c-Met, ALK, and ROS1 inhibitors). The presence of the trifluoroacetyl (TFA) group serves a dual purpose:

• Chemo-electronic Modulation: It significantly reduces the electron density of the pyridine ring compared to the free amine or acetamide. This facilitates faster oxidative addition of Palladium into the C–I bond at the C5 position.

• Catalyst Protection: The electron-withdrawing nature of the TFA group reduces the basicity of the pyridine nitrogen (N1) and the exocyclic nitrogen, preventing the formation of stable, non-reactive Pd-pyridine complexes (catalyst poisoning) that are common with unprotected aminopyridines.

This guide provides a robust, self-validating protocol designed to minimize common side reactions such as alkyne homocoupling (Glaser coupling) and hydrolysis of the labile TFA group.

Mechanistic Principles & Reaction Design

The reaction proceeds via the standard Pd(0)/Cu(I) catalytic cycle.[1] However, the specific electronics of Substrate-I dictate critical experimental choices.

The Catalytic Cycle (Visualized)

The following diagram illustrates the pathway, highlighting the specific entry point of our fluorinated substrate.

Figure 1: Catalytic cycle emphasizing the oxidative addition of the electron-deficient pyridine substrate.

Critical Control Points

• Base Selection: The N-H proton of the trifluoroacetamide is relatively acidic (

  ). Strong inorganic bases (e.g., NaOH, KOH) must be avoided to prevent deprotonation and subsequent hydrolysis of the TFA group. We utilize Triethylamine (Et3N) ( of conjugate acid ), which effectively neutralizes the HI byproduct without attacking the TFA protecting group.

• Copper Management: While CuI accelerates the reaction, excess Copper can induce Glaser homocoupling of the alkyne. A strict 5 mol% loading relative to the halide is optimal.

Experimental Protocol (The "Gold Standard")

This protocol is scaled for 1.0 mmol of Substrate-I.[1]

Materials & Reagents

Reagent	Equiv.	Amount	Role
Substrate-I	1.0	316 mg	Electrophile
Terminal Alkyne	1.2	Varies	Nucleophile
Pd(PPh3)2Cl2	0.03	21 mg	Pre-catalyst
CuI	0.05	9.5 mg	Co-catalyst
Triethylamine (Et3N)	3.0	418 µL	Base
THF (Anhydrous)	-	5.0 mL	Solvent

Step-by-Step Methodology

Step 1: Inert Atmosphere Setup

• Flame-dry a 25 mL Schlenk flask or round-bottom flask equipped with a magnetic stir bar.

• Cool under a stream of dry Nitrogen or Argon.

• Why: Oxygen promotes alkyne homocoupling and oxidizes the Pd(0) species, killing the catalytic cycle.

Step 2: Reagent Loading (The "Solid First" Rule)

• Charge the flask with Substrate-I (1.0 equiv), Pd(PPh3)2Cl2 (3 mol%), and CuI (5 mol%).

• Cap the flask with a rubber septum.

• Evacuate the flask (high vacuum) and backfill with Nitrogen (repeat 3 times).

Step 3: Solvent & Base Addition

• Add Anhydrous THF (5 mL) via syringe.

• Add Et3N (3.0 equiv) via syringe.

• Stir at room temperature for 5 minutes. The solution should turn yellow/tan as the Pd precursor dissolves.

Step 4: Alkyne Addition & Reaction

• Add the Terminal Alkyne (1.2 equiv) dropwise via syringe.

• Observation: A color change to dark brown or black often occurs upon alkyne addition; this is normal (formation of active Pd(0) species).

• Stir at Room Temperature (25°C) .

  • Note: Due to the activated nature of Substrate-I, heating is often unnecessary. If no reaction is observed by TLC after 2 hours, heat to 50°C .

Step 5: Monitoring (Self-Validation)

• TLC: Monitor the disappearance of Substrate-I (Rf ~0.4 in 20% EtOAc/Hexanes) and the appearance of a highly fluorescent blue spot (typical for conjugated alkynyl pyridines).

• Endpoint: Reaction is typically complete in 4–6 hours at RT.

Step 6: Workup & Purification

• Dilute the reaction mixture with EtOAc (20 mL).

• Copper Removal: Wash the organic layer with 10% aqueous Ammonium Chloride (NH4Cl) or a 1:1 mixture of NH4Cl/NH4OH. The aqueous layer will turn deep blue (copper-amine complex).

• Wash with Brine, dry over Na2SO4, and concentrate in vacuo.

• Purify via Flash Column Chromatography (typically 0-30% EtOAc in Hexanes).

Optimization & Troubleshooting Data

The following table summarizes the effects of solvent and temperature variations on this specific coupling.

Solvent	Temp (°C)	Base	Yield (%)	Notes
THF	25	Et3N	92%	Optimal conditions.[2] Cleanest profile.
DMF	25	Et3N	85%	Higher yield of homocoupling byproduct.
MeCN	60	K2CO3	45%	Significant hydrolysis of TFA group observed.
Toluene	80	Et3N	70%	Slower reaction; required heating.

Troubleshooting Guide

Issue 1: Alkyne Homocoupling (Glaser Product)

• Symptom:[3] Two alkyne units linked together; Substrate-I remains unreacted.

• Cause: Presence of Oxygen.[4][5]

• Solution: Degas solvents more rigorously (freeze-pump-thaw) and ensure CuI is white (not green/oxidized) before use. Add the alkyne slowly (syringe pump) to keep its concentration low relative to the Pd-complex.

Issue 2: Hydrolysis of Trifluoroacetamide

• Symptom:[3][6] Appearance of free amine (polar spot near baseline) or loss of CF3 signal in 19F NMR.

• Cause: Wet solvent or use of strong hydroxide/carbonate bases.

• Solution: Use strictly anhydrous THF and organic amine bases (Et3N, DIPEA).

Workflow Visualization

Figure 2: Operational workflow for the batch synthesis.

References

• Sonogashira, K. (2002). "Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides". Journal of Organometallic Chemistry, 653(1-2), 46–49.

• Chinchilla, R., & Nájera, C. (2007). "The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry". Chemical Reviews, 107(3), 874–922.

• Jeschke, P. (2004). "The unique role of fluorine in the design of active ingredients for modern crop protection". ChemBioChem, 5(5), 570–589. (Context on Trifluoroacetyl electronic effects).

• BenchChem Protocols. (2024). "General Procedures for Sonogashira Coupling of Heterocycles".

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. AcetaMide, 2,2,2-trifluoro-N-(2-iodophenyl)- synthesis - chemicalbook [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. youtube.com [youtube.com]
• 5. 2,2,2-Tri­fluoro-N-(2-iodo­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Heck Reaction of N-(5-iodopyridin-2-yl)trifluoroacetamide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Pyridine Scaffolds and the Power of the Heck Reaction

The pyridine ring is a ubiquitous and privileged scaffold in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, agrochemicals, and functional organic materials. The ability to selectively functionalize the pyridine ring is therefore of paramount importance for the development of novel molecular entities with tailored properties. The Mizoroki-Heck reaction, a cornerstone of modern organic synthesis, offers a powerful and versatile tool for the formation of carbon-carbon bonds by coupling aryl halides with alkenes.[1] This palladium-catalyzed cross-coupling reaction has revolutionized the way chemists approach the synthesis of complex molecules, enabling the construction of substituted alkenes with high stereo- and regioselectivity.[2]

This application note provides a detailed guide to the Heck reaction utilizing N-(5-iodopyridin-2-yl)trifluoroacetamide, a substrate of significant interest due to the presence of both an electron-withdrawing trifluoroacetamide group and a reactive iodo-substituent on the pyridine core. The trifluoroacetamide group can modulate the electronic properties of the pyridine ring and can also serve as a handle for further transformations or as a key pharmacophore. The iodo-group provides a highly reactive site for the Heck reaction, generally exhibiting higher reactivity than the corresponding bromo or chloro analogues.[3]

These protocols are designed to serve as a comprehensive resource for researchers in drug discovery and process development, offering not only step-by-step procedures but also a rationale for the choice of reagents and conditions, as well as insights into reaction optimization.

Mechanistic Insights: The Palladium Catalytic Cycle

The widely accepted mechanism for the Heck reaction proceeds through a Pd(0)/Pd(II) catalytic cycle.[3] Understanding this mechanism is crucial for troubleshooting and optimizing reaction conditions.

The key steps are as follows:

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by undergoing oxidative addition to the carbon-iodine bond of N-(5-iodopyridin-2-yl)trifluoroacetamide. This is often the rate-determining step and results in the formation of a square planar Pd(II) complex.[3]

• Olefin Coordination and Insertion: The alkene substrate then coordinates to the palladium center. This is followed by a migratory insertion of the alkene into the palladium-aryl bond, forming a new carbon-carbon bond. This step typically proceeds in a syn-fashion.

• syn-β-Hydride Elimination: A hydrogen atom from the carbon adjacent to the newly formed C-C bond is eliminated in a syn-coplanar fashion, leading to the formation of the substituted alkene product and a hydridopalladium(II) complex.

• Reductive Elimination and Catalyst Regeneration: In the presence of a base, the hydridopalladium(II) complex undergoes reductive elimination to regenerate the active Pd(0) catalyst and form a salt byproduct, thus closing the catalytic cycle.

Caption: The catalytic cycle of the Heck reaction.

Synthesis of N-(5-iodopyridin-2-yl)trifluoroacetamide

Prior to performing the Heck reaction, the starting material, N-(5-iodopyridin-2-yl)trifluoroacetamide, must be synthesized. A reliable method involves the acylation of 2-amino-5-iodopyridine with trifluoroacetic anhydride.

Protocol for Synthesis:

Materials:

• 2-amino-5-iodopyridine

• Trifluoroacetic anhydride (TFAA)

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-amino-5-iodopyridine (1.0 eq.) in anhydrous dichloromethane.

• Cool the solution to 0 °C using an ice bath.

• Slowly add anhydrous pyridine (1.2 eq.) to the stirred solution.

• Add trifluoroacetic anhydride (1.1 eq.) dropwise to the reaction mixture. Maintain the temperature at 0 °C during the addition.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel or by recrystallization to afford pure N-(5-iodopyridin-2-yl)trifluoroacetamide.

Generalized Heck Reaction Protocols

The following protocols provide a starting point for the Heck coupling of N-(5-iodopyridin-2-yl)trifluoroacetamide with various alkenes. Optimization of the catalyst, ligand, base, solvent, and temperature may be necessary to achieve the best results for a specific substrate combination.

Protocol 1: Phosphine-Ligated Heck Reaction

This protocol is a robust starting point for a wide range of olefin coupling partners.

Materials:

• N-(5-iodopyridin-2-yl)trifluoroacetamide

• Alkene (e.g., styrene, n-butyl acrylate)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Base (e.g., triethylamine (Et₃N) or potassium carbonate (K₂CO₃))

• Solvent (e.g., anhydrous N,N-dimethylformamide (DMF) or acetonitrile (MeCN))

• Schlenk flask or sealed reaction vial

• Inert atmosphere (nitrogen or argon)

• Standard workup and purification equipment

Procedure:

• To a Schlenk flask or reaction vial, add N-(5-iodopyridin-2-yl)trifluoroacetamide (1.0 eq.), palladium(II) acetate (0.01-0.05 eq.), and triphenylphosphine (0.02-0.10 eq.).

• Evacuate and backfill the flask with an inert atmosphere three times.

• Add the anhydrous solvent (e.g., DMF or MeCN).

• Add the alkene (1.1-1.5 eq.) and the base (e.g., Et₃N, 2.0 eq. or K₂CO₃, 2.0 eq.).

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for the required time (monitor by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• If a solid precipitate (the base salt) is present, filter the reaction mixture.

• Dilute the filtrate with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Phosphine-Free Heck Reaction (Jeffery Conditions)

For certain substrates, a phosphine-free protocol can be advantageous, simplifying purification.

Materials:

• N-(5-iodopyridin-2-yl)trifluoroacetamide

• Alkene

• Palladium(II) acetate (Pd(OAc)₂)

• Tetrabutylammonium chloride (TBAC) or bromide (TBAB)

• Base (e.g., sodium acetate (NaOAc) or sodium bicarbonate (NaHCO₃))

• Solvent (e.g., anhydrous DMF or N-methyl-2-pyrrolidone (NMP))

Procedure:

• To a reaction vial, add N-(5-iodopyridin-2-yl)trifluoroacetamide (1.0 eq.), palladium(II) acetate (0.02-0.05 eq.), and tetrabutylammonium chloride (1.0 eq.).

• Add the anhydrous solvent (e.g., DMF or NMP).

• Add the alkene (1.2-1.5 eq.) and the base (e.g., NaOAc, 2.0 eq.).

• Seal the vial and heat the reaction mixture to 80-100 °C, monitoring for completion.

• Follow the workup and purification steps outlined in Protocol 1.

Data Presentation: Suggested Reaction Conditions

The optimal conditions for a Heck reaction can vary significantly depending on the nature of the alkene. The following table provides a summary of suggested starting conditions for different classes of alkenes.

Alkene Type	Catalyst System	Base	Solvent	Temperature (°C)	Notes
Electron-deficient (e.g., acrylates, acrylonitriles)	Pd(OAc)₂, PPh₃	Et₃N or K₂CO₃	DMF, MeCN	80-100	Generally high-yielding and proceeds cleanly.
Styrenes	Pd(OAc)₂, PPh₃ or Phosphine-free (Jeffery)	NaOAc, Et₃N	DMF, Toluene	100-120	May require higher temperatures for less reactive styrenes.
Electron-rich (e.g., vinyl ethers, enamides)	Pd(OAc)₂, bidentate phosphine (e.g., dppf)	K₂CO₃, Cs₂CO₃	Toluene, Dioxane	100-130	Can be more challenging; ligand choice is critical.
Allylic alcohols	Pd(OAc)₂, no ligand	NaHCO₃, K₂CO₃	DMF, NMP	60-80	Can lead to aldehydes or ketones after isomerization.[4]

Experimental Workflow Visualization

Caption: A general workflow for the Heck reaction.

Concluding Remarks

The Heck reaction of N-(5-iodopyridin-2-yl)trifluoroacetamide provides a valuable synthetic route to a variety of functionalized pyridine derivatives. The protocols outlined in this application note serve as a robust starting point for researchers. It is important to emphasize that for any new combination of substrates, empirical optimization of the reaction conditions is highly recommended to achieve the desired outcome in terms of yield and purity. Careful consideration of the electronic and steric properties of the alkene coupling partner will guide the selection of the most appropriate catalytic system.

References

Sources

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. Heck Reaction [organic-chemistry.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of fluorinated kinase inhibitors using iodopyridine intermediates

Application Note: Strategic Synthesis of Fluorinated Kinase Inhibitors via Iodopyridine Intermediates

Executive Summary

This guide details the strategic utility of iodopyridine scaffolds in the synthesis of fluorinated kinase inhibitors.[1] While fluorine enhances metabolic stability and potency (via lipophilicity and dipole modulation), the introduction of fluorine into heteroaromatic rings often complicates nucleophilic substitution patterns.

This note advocates for an "Orthogonal Halogen Strategy" using iodopyridines. The C–I bond's superior reactivity in oxidative addition (relative to C–Br, C–Cl, or C–F) allows for highly regioselective cross-couplings at low temperatures, preserving other halogen handles for subsequent functionalization. We present two core workflows:

• The "Scaffold Approach": Regioselective Suzuki-Miyaura coupling of 3-fluoro-4-iodopyridine.

• The "Late-Stage Approach": Copper-mediated trifluoromethylation of iodopyridines to install –CF₃ motifs.

Scientific Rationale: The Fluorine-Iodine Synergy

The Fluorine Effect in Kinase Binding

Fluorine is a bioisostere for hydrogen and hydroxyl groups but possesses unique properties critical for kinase inhibition:

• Metabolic Blockade: Replacing metabolically labile C–H bonds (prone to P450 oxidation) with C–F bonds extends half-life (

  ).

• Electronic Modulation: Fluorine (EN = 4.0) withdraws electron density, lowering the pKa of the pyridine nitrogen. This reduces non-specific binding while maintaining H-bond acceptor capability in the ATP-binding hinge region.

• Lipophilicity: C–F substitution increases

  , enhancing membrane permeability and hydrophobic pocket occupancy.

The Iodopyridine Advantage

In poly-halogenated heterocycles, the order of reactivity in Palladium-catalyzed coupling is I > Br > OTf > Cl >> F . By utilizing 3-fluoro-4-iodopyridine , chemists can exclusively functionalize the C4 position (via Iodine) under mild conditions while the C3-Fluorine remains inert, serving as a permanent structural element or a handle for rare

transformations later.

Strategic Workflow Visualization

The following diagram illustrates the divergent pathways for utilizing iodopyridines in kinase inhibitor synthesis.

Caption: Divergent synthetic pathways utilizing the reactivity of the C-I bond for either aryl coupling or trifluoromethylation.

Experimental Protocols

Protocol A: Regioselective Suzuki-Miyaura Coupling

Objective: To couple an aryl boronic acid to the C4 position of 3-fluoro-4-iodopyridine without affecting the C3-fluorine.

Mechanistic Insight: The large iodide atom facilitates rapid oxidative addition to Pd(0) at temperatures as low as 40°C. Higher temperatures (>80°C) may risk activating the C-F bond or promoting dehalogenation.

Materials:

• Substrate: 3-Fluoro-4-iodopyridine (1.0 equiv)

• Coupling Partner: 4-Pyrazolyl boronic acid pinacol ester (1.1 equiv)

• Catalyst:

  (3-5 mol%)

• Base:

  (2.0 M aqueous solution, 3.0 equiv)

• Solvent: 1,4-Dioxane (degassed)

Step-by-Step Procedure:

• Inert Setup: Charge a microwave vial or round-bottom flask with the iodopyridine, boronic ester, and Pd catalyst. Seal and purge with Argon for 5 minutes.

• Solvent Addition: Add degassed 1,4-dioxane via syringe, followed by the aqueous

  .

• Reaction: Heat the mixture to 60°C (oil bath). Stir vigorously for 4–6 hours.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 7:3). The starting iodide (

    ) should disappear; product appears at .

• Work-up: Cool to RT. Dilute with EtOAc and wash with water (x2) and brine (x1). Dry over

  .[1]

• Purification: Flash chromatography on silica gel.

Data Comparison: Halogen Reactivity at 60°C

Substrate (Pyridine)	Catalyst	Time to Completion	Yield
3-F-4-Iodo		4 hours	92%
3-F-4-Bromo		12 hours	78%
3-F-4-Chloro		24h (Incomplete)	<30%

Protocol B: Copper-Mediated Late-Stage Trifluoromethylation

Objective: To convert the C-I bond directly into a C-

group. This is critical when the "fluorine" needs to be on a specific position of the pyridine ring to block metabolism, and direct fluorination is not feasible.

Mechanistic Insight: This reaction proceeds via a "Cu-CF3" species generated in situ.[2] The iodide is displaced via a radical-like mechanism or oxidative addition/reductive elimination at the Copper center.

Materials:

• Substrate: 2-Methoxy-5-iodopyridine (1.0 equiv)

• Reagent:

  (Ruppert-Prakash Reagent) (2.0 equiv)

• Catalyst: CuI (Copper(I) Iodide) (20 mol%)[3]

• Ligand: 1,10-Phenanthroline (20 mol%)

• Additive: KF (Potassium Fluoride) (2.0 equiv)

• Solvent: DMF or DMSO (Dry)

Step-by-Step Procedure:

• Catalyst Formation: In a glovebox or under Argon flow, mix CuI and 1,10-Phenanthroline in dry DMF. Stir for 20 min until a clear dark complex forms.

• Addition: Add the iodopyridine and KF.

• Reagent Injection: Add

  dropwise. Caution: Mild exotherm.

• Reaction: Heat to 50–60°C for 12 hours in a sealed tube.

  • Note: Do not exceed 80°C to avoid decomposition of the

    source.

• Quench: Dilute with

  , filter through a Celite pad. Wash the filtrate with HCl (to remove copper salts) and then saturated .

• Analysis:

  NMR is essential. Product signal typically appears around -63 ppm.

Quality Control & Troubleshooting

Issue	Probable Cause	Corrective Action
Protodehalogenation (I replaced by H)	Hydride source in solvent or overheating.	Use strictly anhydrous solvents; lower temp to 50°C; switch to .
Homocoupling (Ar-Ar dimer)	Presence of Oxygen.[4]	Degas solvents more thoroughly (freeze-pump-thaw x3).
Low Conversion (Suzuki)	Poisoned Catalyst.	Ensure the Iodine is not liberating (purple color). Add a scavenger or fresh catalyst.
Cu-Catalyst Precipitation	Ligand dissociation.	Maintain excess Phenanthroline (1.1 : 1 ratio with Cu).

References

• Győrfi, N., et al. (2020).[3] Copper-Catalyzed Trifluoromethylation of Alkoxypyridine Derivatives. Molecules, 25(19), 4534. Retrieved from [Link]

• Purser, S., et al. (2008). Fluorine in drug discovery. Chemical Society Reviews. (Contextual grounding on metabolic stability).

• Zhang, L., et al. (2012). Convenient Synthesis of Sorafenib and Its Derivatives. Synthetic Communications. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Copper-Catalyzed Trifluoromethylation of Alkoxypyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Deprotection of Trifluoroacetyl Groups from 2-Aminopyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: The Strategic Role of the Trifluoroacetyl Protecting Group in 2-Aminopyridine Chemistry

In the landscape of pharmaceutical and materials science, 2-aminopyridine derivatives are privileged scaffolds, forming the core of numerous biologically active compounds. Their synthesis often necessitates the temporary masking of the highly nucleophilic amino group to ensure chemo- and regioselectivity in subsequent chemical transformations. The trifluoroacetyl (TFA) group has emerged as a valuable N-protecting group in this context. Its strong electron-withdrawing nature significantly attenuates the nucleophilicity of the amino group, rendering it stable to a wide range of reaction conditions. Furthermore, the TFA group can enhance the acidity of the N-H proton, facilitating certain synthetic manipulations.

However, the ultimate success of any synthetic strategy employing a protecting group hinges on its efficient and clean removal to unveil the desired amine. The deprotection of the trifluoroacetyl group from 2-aminopyridine derivatives is a critical step that requires careful consideration of the substrate's overall functionality and stability. This comprehensive guide provides an in-depth analysis of the common methods for TFA deprotection, offering detailed protocols, mechanistic insights, and practical guidance to aid researchers in navigating this crucial transformation.

Mechanistic Underpinnings of Trifluoroacetyl Deprotection

The cleavage of the trifluoroacetyl group from a 2-aminopyridine nitrogen atom primarily proceeds via nucleophilic acyl substitution. The robust C-N amide bond is rendered susceptible to cleavage by the potent electron-withdrawing effect of the trifluoromethyl moiety, which polarizes the carbonyl carbon, making it a prime target for nucleophilic attack. The general mechanism involves the addition of a nucleophile to the carbonyl carbon, forming a tetrahedral intermediate. Subsequent collapse of this intermediate, facilitated by proton transfer, leads to the cleavage of the C-N bond and liberation of the free 2-aminopyridine.

The choice of deprotection strategy dictates the nature of the nucleophile and the specific reaction pathway. The primary methods employed are basic hydrolysis, acidic hydrolysis, and reductive cleavage, each with its own set of advantages and limitations.

Deprotection Methodologies: A Comparative Overview

The selection of an appropriate deprotection method is paramount and should be guided by the stability of other functional groups present in the molecule. The following sections detail the most common and effective strategies for the removal of the trifluoroacetyl group from 2-aminopyridine derivatives.

Table 1: Comparative Overview of Trifluoroacetyl Deprotection Methods for 2-Aminopyridine Derivatives

Deprotection Method	Reagents	Typical Solvents	Temperature (°C)	General Reaction Time	Advantages	Disadvantages
Basic Hydrolysis	K₂CO₃, Na₂CO₃, NaOH, LiOH	Methanol, Ethanol, Water, THF	0 - 60	1 - 24 h	Mild conditions, high yields, readily available reagents.	Can be incompatible with base-sensitive functional groups (e.g., esters, epoxides). Stronger bases may lead to side reactions.
Acidic Hydrolysis	HCl, H₂SO₄, TFA	Water, Dioxane, Methanol	Room Temp. - Reflux	2 - 12 h	Effective for base-sensitive substrates.	Requires strongly acidic conditions which may not be suitable for acid-labile groups. The pyridine nitrogen will be protonated.
Reductive Cleavage	NaBH₄	Ethanol, THF, Methanol	0 - Room Temp.	0.5 - 2 h	Very mild conditions, orthogonal to many other protecting groups.	Can reduce other sensitive functional groups (e.g., aldehydes, ketones). Reagent compatibility should be carefully assessed.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the deprotection of N-(pyridin-2-yl)-2,2,2-trifluoroacetamide. Researchers should note that these are general procedures and may require optimization based on the specific substrate and its substitution pattern.

Protocol 1: Basic Hydrolysis using Potassium Carbonate in Methanol

This is often the method of choice due to its mildness and high efficiency.

Step-by-Step Methodology:

• Dissolution: Dissolve the N-(pyridin-2-yl)-2,2,2-trifluoroacetamide derivative (1.0 eq) in methanol (10-20 mL per gram of substrate).

• Reagent Addition: Add potassium carbonate (K₂CO₃) (2.0 - 5.0 eq) to the solution. For more sensitive substrates, a weaker base like sodium bicarbonate (NaHCO₃) can be used, though this may require longer reaction times or gentle heating.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 1 to 12 hours.

• Work-up:

  • Once the reaction is complete, filter the mixture to remove the inorganic base.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the pure 2-aminopyridine derivative.

Causality Behind Experimental Choices:

• Methanol is a common solvent as it readily dissolves both the substrate and the inorganic base, and it can participate in the protonolysis of the tetrahedral intermediate.

• Potassium carbonate is a sufficiently strong base to promote hydrolysis without being overly aggressive, which helps to prevent side reactions on sensitive functional groups. An excess is used to drive the reaction to completion.

Protocol 2: Acidic Hydrolysis using Hydrochloric Acid

This method is suitable for substrates that are sensitive to basic conditions.

Step-by-Step Methodology:

• Dissolution: Dissolve the N-(pyridin-2-yl)-2,2,2-trifluoroacetamide derivative (1.0 eq) in a suitable solvent such as dioxane or methanol (10-20 mL per gram of substrate).

• Acid Addition: Add concentrated hydrochloric acid (HCl) (2.0 - 6.0 M solution, 3.0 - 10.0 eq) to the solution. The reaction can also be performed with other strong acids like sulfuric acid (H₂SO₄) or trifluoroacetic acid (TFA).

• Reaction Monitoring: Stir the mixture at room temperature or heat to reflux if the reaction is sluggish. Monitor the reaction progress by TLC or LC-MS. Reaction times can range from 2 to 12 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the excess acid by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or another suitable base until the pH is neutral or slightly basic.

  • Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) multiple times.

  • Combine the organic extracts, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solution under reduced pressure.

• Purification: Purify the crude product by column chromatography or recrystallization.

Causality Behind Experimental Choices:

• Strong acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack by water.

• Protonation of the pyridine nitrogen can also occur, which may influence the reaction rate. This is an important consideration for substrates with multiple nitrogen atoms.

Protocol 3: Reductive Cleavage using Sodium Borohydride

This method offers a mild and orthogonal approach for deprotection.

Step-by-Step Methodology:

• Dissolution: Dissolve the N-(pyridin-2-yl)-2,2,2-trifluoroacetamide derivative (1.0 eq) in a mixture of anhydrous ethanol and anhydrous tetrahydrofuran (THF) (1:1 v/v, approximately 10 mL per gram of substrate).

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add sodium borohydride (NaBH₄) (5.0 - 10.0 eq) portion-wise to the stirred solution. Be aware that hydrogen gas will be generated.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 30 minutes to 2 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Quench the reaction by the careful, dropwise addition of water.

  • Remove the organic solvents under reduced pressure.

  • Extract the aqueous residue with an organic solvent like ethyl acetate.

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the resulting 2-aminopyridine derivative by column chromatography.

Causality Behind Experimental Choices:

• Sodium borohydride acts as a hydride source, which is thought to reduce the amide to an intermediate that is more readily hydrolyzed upon work-up.

• The use of a mixed solvent system of ethanol and THF helps to solubilize both the substrate and the reducing agent.

Visualization of the Deprotection Workflow

The following diagram illustrates the general workflow for the deprotection of a trifluoroacetylated 2-aminopyridine derivative.

Caption: General workflow for the deprotection of trifluoroacetylated 2-aminopyridines.

Troubleshooting and Key Considerations

• Substrate Solubility: Ensure complete dissolution of the starting material before adding the deprotection reagent. Sonication or gentle warming may be necessary.

• Monitoring the Reaction: Careful monitoring by TLC or LC-MS is crucial to prevent over-reaction or decomposition of the product.

• Incomplete Reactions: If the reaction stalls, consider increasing the temperature, adding more reagent, or switching to a stronger reagent system.

• Side Reactions: Be mindful of other functional groups in your molecule. For instance, esters are susceptible to hydrolysis under basic conditions, while some protecting groups like Boc are labile to strong acids.

• Work-up and Purification: The basic nature of the 2-aminopyridine product may require careful pH adjustment during the work-up to ensure efficient extraction. Purification by silica gel chromatography may sometimes be challenging due to the polarity of the product; using a mobile phase containing a small amount of a basic modifier like triethylamine can be beneficial.

Conclusion

The deprotection of the trifluoroacetyl group from 2-aminopyridine derivatives is a versatile and generally high-yielding transformation. By understanding the underlying mechanisms and carefully selecting the deprotection conditions based on the specific substrate, researchers can efficiently unmask the amino group and advance their synthetic endeavors. The protocols and insights provided in this guide are intended to serve as a valuable resource for scientists and professionals in the field of drug development and chemical synthesis, enabling them to confidently navigate this important chemical step.

References

• Greene, T. W., & Wuts, P. G. M. (2007). Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons, Inc.
• Albanese, D., Corcella, F., Landini, D., Maia, A., & Penso, M. (1997). Chemoselective N-deprotection of tert-butyl 2-(trifluoroacetylamino) esters under PTC conditions: synthesis of tert-butyl 2-amino carboxylates. Journal of the Chemical Society, Perkin Transactions 1, (3), 247–250.
• Katritzky, A. R., Yang, B., Qiu, G., & Zhang, Z. (1999). N-(Trifluoroacetyl)succinimide, a Convenient Reagent for the Trifluoroacetylation of Alcohols, Phenols, and Amines. Synthesis, 1999(01), 55–57.
• Nordlander, J. E., Njoroge, F. G., Payne, M. J., & Warman, D. (1985). N-(Trifluoroacetyl)-.alpha.-amino acid chlorides as chiral reagents for Friedel-Crafts synthesis. The Journal of Organic Chemistry, 50(19), 3481–3484.
• Bellamy, A. J., MacCuish, A. C., Golding, P., & Wardle, I. (2004). The use of trifluoroacetyl as an N- and O-protecting group during the synthesis of energetic compounds containing nitramine and/or nitrate ester groups. Propellants, Explosives, Pyrotechnics, 29(4), 230-238.
• Moussa, Z., & Romo, D. (2006). A Mild, Two-Step Deprotection of N-Tosylamides and N-Tosylhydrazines. Synlett, 2006(19), 3294–3298.
• Blondelle, S. E., & Houghten, R. A. (1993). Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis. International Journal of Peptide and Protein Research, 41(6), 522–527.
• Kates, S. A., & Albericio, F. (Eds.). (2000). Solid-Phase Synthesis: A Practical Guide. CRC Press.

• PubChem. (n.d.). 2,2,2-trifluoro-N-(pyridin-2-yl)acetamide. Retrieved from [Link]

Technical Notes & Optimization

Technical Support Center: Column Chromatography of Fluorinated Pyridines

Welcome to the technical support center for the chromatographic purification of fluorinated pyridines. As a Senior Application Scientist, I understand the unique challenges these molecules present. The interplay between the electronegative fluorine atoms and the basic pyridine nitrogen can lead to complex chromatographic behaviors that are often distinct from their non-fluorinated analogs.

This guide is structured to provide direct, actionable solutions to common problems encountered in the lab. We will move from foundational questions to specific troubleshooting scenarios, complete with detailed protocols and the scientific rationale behind them.

Frequently Asked Questions (FAQs)

This section addresses the high-level questions researchers often have before they even begin to pack a column.

Q1: What makes fluorinated pyridines so challenging to purify via column chromatography?

The difficulty arises from a combination of factors stemming from fluorine's unique properties and the inherent nature of the pyridine ring:

• Altered Basicity: Fluorine is a strongly electron-withdrawing group. Its presence on the pyridine ring decreases the basicity of the nitrogen atom through inductive effects.[1] This change in pKa can alter the compound's interaction with the stationary phase in unpredictable ways compared to simple pyridines.

• Dual Effects on Polarity: Fluorination has a complex effect on molecular polarity. While the C-F bond is highly polar, replacing C-H bonds with C-F bonds can increase the molecule's overall hydrophobic surface area.[1][2] This duality can make predicting the elution behavior based on simple polarity rules challenging.

• Strong Silanol Interactions: Despite reduced basicity, the lone pair on the pyridine nitrogen can still interact strongly with acidic silanol groups (Si-OH) on the surface of silica gel.[3] This is a primary cause of significant peak tailing, where the compound slowly bleeds from the column instead of eluting as a sharp band.

• Isomer Separation: The purification often involves separating constitutional isomers, which can have very similar polarities, making separation difficult. The subtle electronic and steric differences introduced by fluorine atom placement require highly optimized solvent systems to resolve.[4][5]

Q2: I have a new fluorinated pyridine. What is a good starting solvent system for my initial TLC analysis?

For most "normal" compounds, a mixture of ethyl acetate and hexanes is the standard and often the best choice for achieving good separation.[6]

Recommended Starting Points for TLC Analysis:

• Non-polar to Moderately Polar Compounds: Start with 20% Ethyl Acetate in Hexanes . Run two other TLC plates simultaneously with 10% and 40% Ethyl Acetate in Hexanes to quickly map a wide polarity range.

• Polar Compounds: If your compound doesn't move from the baseline in 50% EtOAc/Hexane, switch to a more polar system like 5% Methanol in Dichloromethane .[6]

The goal is to find a solvent system where your desired compound has a Retention Factor (Rf) of approximately 0.2 - 0.3 .[7][8] This Rf value on a TLC plate generally translates well to good separation on a flash column.

Q3: Which stationary phase is best for purifying fluorinated pyridines?

The choice of stationary phase is critical and depends on the stability and properties of your specific compound.

• Silica Gel (SiO₂): This is the most common and versatile stationary phase for normal-phase chromatography.[9] However, its acidic nature is the primary cause of peak tailing for basic compounds like pyridines.[10] It is the first choice for most applications, but often requires the use of a basic modifier in the solvent system.

• Alumina (Al₂O₃): Alumina is available in acidic, neutral, and basic forms. Neutral or basic alumina can be an excellent alternative to silica for acid-sensitive compounds or when severe peak tailing on silica cannot be resolved.[9][11]

• Amine-Functionalized Silica: For particularly stubborn basic compounds, silica gel functionalized with amino groups can provide excellent peak shape without needing a modifier in the mobile phase.[10]

• Reversed-Phase (e.g., C18): If your fluorinated pyridine is highly polar or ionic, reversed-phase chromatography (polar mobile phase, non-polar stationary phase) may be a better option.[10] This is particularly useful for water-soluble pyridine salts.

Q4: How does the position and number of fluorine atoms affect elution order?

The impact is context-dependent and relates to the interplay of inductive effects and changes in overall molecular polarity.[1][2]

• Inductive Effects: A fluorine atom closer to the nitrogen (e.g., at the 2- or 6-position) will have a stronger electron-withdrawing effect, reducing basicity more significantly than a fluorine at the 3- or 4-position.[1] This can decrease the interaction with silica and potentially lead to a higher Rf (faster elution) than isomers with more distant fluorine atoms, assuming all other factors are equal.

• Dipole Moment: The overall molecular dipole moment is influenced by the vector sum of all bond dipoles. Different substitution patterns lead to different molecular dipoles, which in turn affects the compound's interaction with the polar stationary phase.

• Lipophilicity: Increasing the number of fluorine atoms generally increases lipophilicity, which would favor faster elution in normal-phase chromatography. However, this can be counteracted by the polar effects of the C-F bonds.

There is no universal rule, and the elution order of isomers must be determined empirically via TLC.

Troubleshooting Guide: From Tailing Peaks to Lost Compounds

This section addresses specific experimental problems with a systematic approach to finding a solution.

Problem: My compound is showing significant peak tailing or streaking on silica gel.

• Primary Cause: This is the classic sign of strong, non-ideal interactions between the basic nitrogen of your pyridine and the acidic silanol groups on the silica surface.[3] This causes a portion of the analyte to be retained more strongly, resulting in a "tail".

• Solution: Add a Basic Modifier. The most effective solution is to add a small amount of a competing base to your eluent. This base will occupy the active silanol sites, preventing your compound from binding too strongly.[7][10]

  • Triethylamine (TEA): Add 0.1-1% TEA to your solvent system. It is volatile and easily removed during solvent evaporation.[7][11]

  • Ammonia in Methanol: For more polar systems, using a pre-made solution of 7N ammonia in methanol as the polar component (e.g., 1-5% of this solution in dichloromethane) can be very effective for stubborn amines.[6][8]

Troubleshooting Workflow for Peak Tailing

Caption: Logic for troubleshooting peak tailing of basic compounds.

Problem: My compound is not eluting from the column.

• Primary Cause: The compound is too polar for the current solvent system and is strongly adsorbed to the stationary phase.[11]

• Solutions:

  • Increase Eluent Polarity: If you are running an isocratic (single solvent mixture) elution, gradually increase the percentage of the polar solvent. For example, move from 20% EtOAc/Hexane to 50% EtOAc/Hexane, and then to 100% EtOAc.

  • Switch to a Stronger Solvent System: If 100% ethyl acetate is not sufficient, a more polar system is required. A common next step is a gradient of methanol in dichloromethane (e.g., starting at 1% MeOH/DCM and increasing to 10%).[6] Be cautious, as methanol concentrations above 10% can begin to dissolve the silica gel.[6]

  • Check Solubility: Ensure your compound is soluble in the mobile phase. If it precipitates at the top of the column, it will not elute properly.

Problem: I can't separate my desired fluorinated pyridine from a close-running impurity.

• Primary Cause: The chosen solvent system does not have enough selectivity for the two compounds. Selectivity is a measure of the system's ability to distinguish between analytes.[9]

• Solutions:

  • Fine-Tune the Solvent Ratio: Make small, incremental changes to the solvent ratio. For example, if 20% EtOAc/Hexane gives poor separation, try 18% or 22%.

  • Change Solvent Class: The key to improving selectivity is often to change the nature of the solvent interactions. If an ethyl acetate (an ester)/hexane system fails, try a diethyl ether (an ether)/hexane system or an acetone (a ketone)/hexane system. Even though these systems might have similar "polarity," the different functional groups interact differently with your compounds, which can dramatically improve separation.

  • Try a Ternary System: Adding a third solvent can sometimes resolve difficult separations. For example, adding 1-2% methanol or acetone to a dichloromethane/hexane mixture can provide unique selectivity.

Problem: My compound appears to be decomposing on the column.

• Primary Cause: The compound is unstable to the acidic environment of the silica gel.[12]

• Solutions:

  • Confirm Instability: Before running a large-scale column, spot your compound on a silica TLC plate. Let it sit on the plate for 30-60 minutes, then elute it. If you see a new spot or streaking that wasn't there initially, your compound is likely unstable on silica.[12]

  • Deactivate the Silica: Add 1% triethylamine to your eluent. This neutralizes the most acidic sites and can prevent decomposition.[6]

  • Switch Stationary Phase: If deactivation is insufficient, the best solution is to switch to a more inert stationary phase like neutral alumina or Florisil.[11][12]

Experimental Protocols

Protocol 1: Systematic Solvent System Development Using TLC

This protocol outlines a structured approach to efficiently find an optimal solvent system for separating your fluorinated pyridine.

• Prepare Stock Solutions: Prepare small vials of your crude reaction mixture dissolved in a volatile solvent like dichloromethane or ethyl acetate.

• Initial Broad Screen:

  • Prepare three developing chambers with the following solvents: 10% EtOAc/Hexane, 30% EtOAc/Hexane, and 60% EtOAc/Hexane.

  • Spot your crude mixture on three separate TLC plates.

  • Develop one plate in each chamber.

• Analyze Results & Refine:

  • Visualize the plates under a UV lamp.

  • Identify the solvent system that places your target compound at an Rf between 0.2 and 0.3.

  • If the spot is too low (Rf < 0.2), the system is not polar enough. If it is too high (Rf > 0.4), it is too polar.

  • Based on the initial screen, perform a "fine-tuning" screen. For example, if 30% EtOAc/Hexane was the best, try 25% and 35% to optimize the separation between your product and any impurities.

• Test for Tailing: If you observe any tailing on the TLC spot, repeat the TLC with your optimized solvent system plus 0.5% triethylamine. If the spot becomes more compact and round, you will need to use a modifier in your column.

Workflow for Solvent System Selection

Caption: A systematic workflow for developing a mobile phase.

Protocol 2: Flash Column Chromatography with a Basic Modifier

This protocol provides a general procedure for running a flash column on silica gel using an eluent containing triethylamine (TEA) to suppress peak tailing.

• Column Preparation:

  • Select a column size appropriate for your sample amount (a common rule of thumb is a 50:1 to 100:1 ratio of silica gel mass to crude sample mass).

  • Plug the bottom of the column with a small piece of cotton or glass wool, then add a thin layer of sand.

  • Fill the column with silica gel. A "slurry packing" method (mixing silica with the initial, non-polar solvent and pouring it in) is generally preferred for best results.

  • Add another layer of sand on top of the silica bed to prevent disruption during solvent addition.

• Eluent Preparation: Prepare your mobile phase based on the optimized TLC conditions. For example, if 25% EtOAc/Hexane was ideal, prepare a bulk solution and add TEA to a final concentration of 0.5% (v/v).

• Sample Loading:

  • Dissolve your crude material in a minimal amount of a suitable solvent (dichloromethane is often a good choice).

  • Alternatively, for less soluble compounds, perform a "dry loading": dissolve the compound, add a small amount of silica gel, evaporate the solvent to get a free-flowing powder, and carefully add this powder to the top of the column.[8]

• Running the Column:

  • Carefully add your prepared eluent to the column.

  • Apply pressure (using a pump or compressed air) to achieve a steady flow rate.[8]

  • Collect fractions and monitor the elution using TLC to identify which fractions contain your purified compound.

• Work-up: Combine the pure fractions and remove the solvent using a rotary evaporator. The added triethylamine is volatile and should be removed under vacuum.

Data Summary Tables

Table 1: Common Solvents for Normal-Phase Chromatography

This table lists common solvents in order of increasing polarity (eluting strength) on silica gel.

Solvent	Polarity Index	Eluting Strength (ε° on Silica)
Hexane / Petroleum Ether	0.1	0.01
Toluene	2.4	0.29
Diethyl Ether	2.8	0.38
Dichloromethane (DCM)	3.1	0.42
Ethyl Acetate (EtOAc)	4.4	0.58
Acetone	5.1	0.56
Acetonitrile	5.8	0.65
2-Propanol	3.9	0.82
Ethanol	4.3	0.88
Methanol (MeOH)	5.1	0.95
Water	10.2	Very High

Data adapted from various chromatographic resources.[13]

Table 2: Troubleshooting Summary

Problem	Likely Cause	Quick Solution
Poor Separation	Low selectivity of solvent system.	Change solvent class (e.g., EtOAc -> Ether).[9]
Peak Tailing	Analyte interaction with acidic silica.	Add 0.5% triethylamine to eluent.[3][11]
No Elution	Compound is too polar.	Increase eluent polarity (e.g., add MeOH to DCM).[6]
Elutes in Solvent Front	Compound is too non-polar.	Decrease eluent polarity (e.g., more Hexane).[12]
Compound Degradation	Acid-sensitivity on silica.	Use neutral alumina or add TEA to eluent.[12]

References

• Bernús, M., et al. (2024). "Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling". Journal of Medicinal Chemistry.
• BenchChem (2025).
• University of Rochester, Department of Chemistry.
• CrystEngComm (2019). "The selectivity behaviour of 9,9′-bifluorenyl-9,9′-diol as a host compound for highly efficient separations of mixed pyridines". Royal Society of Chemistry.
• Buchi.
• PubMed (2025). "Impact of Fluorine Pattern on Lipophilicity and Acid-Base Properties of 2-(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling".
• University of Rochester, Department of Chemistry.
• University of Rochester, Department of Chemistry. "Chromatography: How to Run a Flash Column". University of Rochester.
• King Group. "Successful Flash Chromatography". University of California, Davis.
• BenchChem (2025).
• UCT Science.
• ResearchGate (2015). "How can I select the solvent system for column chromatography?".
• BenchChem (2025). "Overcoming challenges in the purification of heterocyclic compounds". BenchChem.
• BenchChem (2025). "purification strategies to separate cis and trans isomers of 2-Methyl-3-phenylaziridine". BenchChem.

Sources

• 1. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Impact of Fluorine Pattern on Lipophilicity and Acid-Base Properties of 2-(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. The selectivity behaviour of 9,9′-bifluorenyl-9,9′-diol as a host compound for highly efficient separations of mixed pyridines - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Chromatography [chem.rochester.edu]
• 7. Chromatography [chem.rochester.edu]
• 8. science.uct.ac.za [science.uct.ac.za]
• 9. How to choose a stationary phase, optimize selectivity and get better resolution in chromatography | Buchi.com [buchi.com]
• 10. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Chromatography [chem.rochester.edu]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Suzuki Coupling of 5-Iodopyridines

The following technical guide is designed for researchers and process chemists encountering low conversion rates in the Suzuki-Miyaura cross-coupling of 5-iodopyridines . This substrate class presents a unique dichotomy: the C-I bond is electronically activated for oxidative addition, yet the pyridine nitrogen is a potent Lewis base capable of poisoning the palladium catalyst.

Status: Active Guide Substrate Class: Heteroaryl Iodides (Meta-nitrogen substituted) Primary Issue: Incomplete Conversion / Catalyst Deactivation

Executive Summary: The "5-Iodo" Paradox

5-Iodopyridines should theoretically be excellent substrates for Suzuki coupling. The electron-deficient pyridine ring facilitates the oxidative addition of the C-I bond to Pd(0). However, users frequently report reactions stalling at 40–60% conversion.

The Root Cause: The unhindered nitrogen atom at the 3-position (relative to the iodine) acts as a competitive ligand. Unlike 2-halopyridines, where the "ortho-effect" sterically hinders nitrogen coordination to the metal center, the nitrogen in 5-iodopyridine is sterically accessible. As the concentration of the oxidative addition intermediate builds, the pyridine nitrogen from unreacted substrate or product coordinates to the palladium center, forming an off-cycle, inactive Pd(II)(Ar)(I)(Pyridine)_n complex.

Diagnostic Workflow

Before altering reagents, diagnose the specific failure mode using the flowchart below.

Figure 1: Diagnostic logic for identifying the chemical bottleneck in Suzuki couplings of 5-iodopyridines.

Troubleshooting Guide (FAQ)

Issue 1: "The reaction starts fast but stalls after 1 hour. Adding more catalyst doesn't help."

Diagnosis: Catalyst Poisoning (N-Coordination). The accumulation of the pyridine product (or the substrate itself) is saturating the palladium center, displacing the phosphine ligands required for the catalytic cycle.

• The Fix: Switch to Bulky, Electron-Rich Ligands .[1]

  • Why? Ligands like XPhos or SPhos are extremely bulky. They create a "roof" over the palladium center that permits the entry of the flat aromatic substrate for reaction but sterically blocks the approach of the pyridine nitrogen lone pair [1].

  • Recommendation: Replace Pd(PPh3)4 or Pd(dppf)Cl2 with Pd(OAc)2 (2 mol%) + XPhos (4 mol%) .

Issue 2: "My 5-iodopyridine is untouched, but the Boronic Acid is completely gone."

Diagnosis: Competitive Protodeboronation. The catalytic cycle is too slow (likely due to the poisoning mentioned above). While the Pd is stalled, the base is hydrolyzing the boronic acid (C-B bond cleavage) faster than the transmetallation can occur [2].

• The Fix:

  • Base Switch: Move from hydroxide/carbonate bases to K3PO4 (Tribasic Potassium Phosphate) . The lower solubility of phosphate in organic solvents creates a "buffered" effect, keeping the pH lower and reducing protodeboronation rates [3].

  • Slow Addition: Add the boronic acid as a solution via syringe pump over 2 hours to keep its instantaneous concentration low relative to the catalyst.

Issue 3: "I see significant amounts of de-iodinated pyridine (Ar-H)."

Diagnosis: Hydrodehalogenation. This often occurs in alcoholic solvents (ethanol/isopropanol) where the solvent acts as a hydride source, or if the reaction is overheated with insufficient transmetallation rates.

• The Fix:

  • Solvent Change: Switch to non-protic polar solvents like DMF or 1,4-Dioxane .

  • Water Ratio: Ensure a minimum water ratio (e.g., 4:1 Organic:Water). Suzuki coupling requires trace water for the boronate formation, but too much promotes side reactions.

Optimized Experimental Protocols

Protocol A: The "Workhorse" (For Standard Substrates)

Best for: 5-iodopyridines with electron-withdrawing groups (e.g., -CN, -CF3).

• Catalyst: Pd(dppf)Cl2[2][3][4]·DCM (3 mol%)

• Base: K2CO3 (2.0 equiv)

• Solvent: 1,4-Dioxane / Water (9:1 ratio)

• Temp: 80 °C

• Procedure: Degas solvents thoroughly (sparge with Argon for 15 mins). Combine aryl halide, boronic acid (1.2 equiv), and base.[5] Add catalyst last. Heat for 4-12 hours.

Protocol B: The "Problem Solver" (For Poisoning-Prone Substrates)

Best for: Simple 5-iodopyridines or those with electron-donating groups (e.g., -OMe, -NH2).

• Pre-Catalyst: Pd(OAc)2 (2 mol%)[5]

• Ligand: XPhos or SPhos (4 mol%)

  • Note: Pre-stir Pd(OAc)2 and Ligand in the solvent for 10 mins to form the active species L-Pd(0).

• Base: K3PO4 (3.0 equiv) - Finely ground

• Solvent: Toluene / Water (10:1) or n-Butanol

• Temp: 100 °C

• Mechanism: The biaryl phosphine ligands (Buchwald type) facilitate rapid oxidative addition and, crucially, rapid reductive elimination, preventing the "resting state" Pd complex from being trapped by the pyridine nitrogen [4].

Data & Comparisons

Ligand Performance Matrix (5-Iodopyridine Coupling)

Ligand Class	Example	Conversion Efficiency	Resistance to N-Poisoning	Recommended For
Triphenylphosphine	Pd(PPh3)4	Low	Poor	Simple aryl-aryl couplings only.
Bidentate	dppf, dppe	Medium	Moderate	Standard "first pass" screening.
Dialkylbiaryl	XPhos, SPhos	High	Excellent	Heterocycles, sterically hindered bases.
NHC	PEPPSI-IPr	High	Good	Extremely difficult/unreactive chlorides.

Base Selection Guide

Base	pKa (conj. acid)	Risk of Protodeboronation	Solubility (Organic)	Best Use Case
Na2CO3	10.3	Moderate	Low	Standard aqueous/organic mixes.
Cs2CO3	10.3	High	Moderate	Dry solvents (DMF/Toluene).
K3PO4	12.3	Low	Very Low	Unstable boronic acids / Pyridines.
NaOH/KOH	15.7	Very High	High	Only for very stable, unreactive substrates.

References

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands.[6] Accounts of Chemical Research, 41(11), 1461–1473. Link

• Cox, P. A., et al. (2017). Protodeboronation of Heteroaryl Boronic Acids: Mechanistic Studies and Pre-Catalyst Development. Journal of the American Chemical Society, 139(37), 13156–13165. Link

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). Use of Water-Mediated Precatalyst Activation in the Suzuki-Miyaura Cross-Coupling of Aryl Chlorides and Bromides. Journal of the American Chemical Society, 132(40), 14073–14075. Link

• Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki-Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society, 129(11), 3358–3366. Link

Sources

• 1. reddit.com [reddit.com]
• 2. reddit.com [reddit.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. Suzuki Coupling [organic-chemistry.org]

Technical Support Center: Stability and Deprotection of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide

Welcome to the technical support guide for 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide. This document provides in-depth guidance, troubleshooting, and experimental protocols for researchers and drug development professionals working with this important synthetic intermediate. As Senior Application Scientists, our goal is to explain the causality behind experimental choices, ensuring your success in the lab.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the stability and handling of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide under basic conditions.

Q1: Is the trifluoroacetyl (Tfa) protecting group on this compound stable to basic conditions?

No. The trifluoroacetyl group is an amide, but its reactivity is significantly enhanced by the three strongly electron-withdrawing fluorine atoms. This makes the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack. Consequently, the Tfa group is intentionally labile under mild basic conditions and is often used as a protecting group for amines for this very reason.[1][2][3] It can be readily cleaved using a variety of basic reagents.[1]

Q2: What is the primary concern when treating 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide with a base?

The primary challenge is achieving selective cleavage of the trifluoroacetamide bond without inducing side reactions on the iodopyridine ring. The two main competing reactions are:

• Desired Reaction: Hydrolysis of the trifluoroacetamide to yield the free amine, 2-amino-5-iodopyridine.

• Potential Side Reaction: Nucleophilic Aromatic Substitution (SNAr) of the iodide atom by the base (e.g., hydroxide, methoxide) or other nucleophiles present.

Q3: How does the position of the iodine atom at C-5 affect its stability during the deprotection?

The pyridine ring is inherently electron-deficient, which generally makes it susceptible to nucleophilic attack.[4] However, this reactivity is highly position-dependent. Nucleophilic attack is strongly favored at the C-2 and C-4 positions (ortho and para to the ring nitrogen) because the resulting negative charge in the reaction intermediate (a Meisenheimer complex) can be delocalized onto the electronegative nitrogen atom through resonance.[4][5]

Since the iodine atom is at the C-5 position (meta to the nitrogen), nucleophilic attack at this carbon does not allow for resonance stabilization of the negative charge onto the ring nitrogen. This makes the C-5 position significantly less reactive towards SNAr compared to the C-2, C-4, or C-6 positions. While this inherent stability is advantageous, it does not render the C-I bond completely inert, especially under harsh basic conditions (e.g., high concentrations of NaOH, elevated temperatures).

Q4: What are the recommended starting conditions for selectively removing the trifluoroacetyl group?

For this specific substrate, it is crucial to start with mild basic conditions to favor amide hydrolysis over potential SNAr. The recommended method is the use of a mild inorganic base like potassium carbonate (K₂CO₃) in a protic solvent such as methanol, often with some water present.[2][6] These conditions are typically sufficient to cleave the Tfa group at room temperature without disturbing the C-I bond.[1]

Q5: How can I effectively monitor the progress of the deprotection reaction?

Monitoring the reaction is critical to avoid over-running it, which could lead to side products.

• Thin-Layer Chromatography (TLC): This is the most common and convenient method.[7] The product, 2-amino-5-iodopyridine, is significantly more polar than the starting trifluoroacetamide. It will therefore have a lower Retention Factor (Rf) on a silica gel plate. The appearance of a new, lower spot and the disappearance of the starting material spot indicate reaction progress. The primary amine of the product can often be visualized specifically with a ninhydrin stain.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For a more precise assessment, LC-MS can be used to quantify the consumption of starting material and the formation of the desired product, as well as to detect any potential side products (such as the loss of iodine).[7]

Section 2: Mechanistic Insights & Reaction Pathways

Understanding the underlying mechanisms is key to troubleshooting and optimizing your reaction.

Desired Pathway: Base-Catalyzed Hydrolysis

The deprotection proceeds via a standard base-catalyzed amide hydrolysis mechanism. The hydroxide (or methoxide) ion attacks the highly electrophilic carbonyl carbon of the trifluoroacetamide. This forms a tetrahedral intermediate which then collapses, expelling the stabilized 2-amino-5-iodopyridine anion, which is subsequently protonated by the solvent.

Caption: Desired hydrolysis pathway for Tfa deprotection.

Potential Side Reaction: Nucleophilic Aromatic Substitution (SNAr)

If conditions are too harsh, the nucleophile (e.g., OH⁻) can attack the carbon bearing the iodine atom. This proceeds through a high-energy Meisenheimer complex. As discussed in FAQ Q3, this pathway is disfavored at the C-5 position but can occur under forcing conditions.

Caption: Potential SNAr side reaction leading to loss of iodine.

Section 3: Troubleshooting Guide & Experimental Protocols

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Deprotection / Slow Reaction	1. Base is not strong enough or is substoichiometric.2. Poor solubility of the starting material.3. Reaction temperature is too low.	1. Increase the equivalents of K₂CO₃ (e.g., from 2 to 5 eq.).2. Add a co-solvent like Tetrahydrofuran (THF) to improve solubility.3. Gently warm the reaction to 40 °C, monitoring carefully by TLC for side product formation.
Significant Byproduct Formation (Loss of Iodine)	1. The base is too strong (e.g., NaOH, KOH).2. The reaction temperature is too high.3. The reaction was left for an extended period after completion.	1. Immediately switch to a milder base such as K₂CO₃ or even NaHCO₃.2. Run the reaction at room temperature or cool to 0 °C.3. Monitor the reaction closely by TLC and work up as soon as the starting material is consumed.
Complex Mixture of Unidentified Products	1. Degradation of starting material or product.2. Purity of the starting material is low.3. Reaction conducted in the presence of oxygen with a sensitive substrate.	1. Re-run the reaction under the mildest possible conditions (K₂CO₃, room temperature).2. Verify the purity of the starting material by ¹H NMR and LC-MS before starting.3. Degas the solvent and run the reaction under an inert atmosphere (N₂ or Ar).

Protocol 1: Recommended Mild Deprotection

This protocol is designed to maximize the yield of 2-amino-5-iodopyridine while minimizing side reactions.

Materials:

• 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide

• Potassium carbonate (K₂CO₃), anhydrous

• Methanol (MeOH), ACS grade

• Deionized water

• Ethyl acetate (EtOAc)

• Brine (saturated aq. NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide (1.0 eq.).

• Solvent Addition: Dissolve the starting material in methanol (approx. 0.1 M concentration).

• Base Addition: Add potassium carbonate (3.0 eq.) and deionized water (approx. 10% of the methanol volume).

• Reaction: Stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction progress every 30-60 minutes using TLC (see Protocol 2). The reaction is typically complete within 2-6 hours.

• Workup:

  • Once the starting material is consumed, concentrate the reaction mixture under reduced pressure to remove most of the methanol.

  • Add deionized water to the residue and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude 2-amino-5-iodopyridine.

• Purification: The crude product can be purified by silica gel column chromatography if necessary.

Protocol 2: Reaction Monitoring by Thin-Layer Chromatography (TLC)

Procedure:

• Prepare the TLC Plate: On a silica gel TLC plate, draw a starting line in pencil approximately 1 cm from the bottom.

• Spotting: Using a capillary tube, apply small spots of:

  • SM: Starting material solution (a small amount dissolved in EtOAc).

  • RM: The reaction mixture.

  • Co: A co-spot containing both SM and RM.

• Elution: Place the plate in a TLC chamber containing a suitable mobile phase (e.g., 30-50% Ethyl Acetate in Heptane). Allow the solvent front to travel up the plate.

• Visualization: Remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp (254 nm). The product, 2-amino-5-iodopyridine, will appear as a new, more polar (lower Rf) spot. Staining with a ninhydrin solution and gentle heating will produce a colored spot for the primary amine product, confirming its formation.

References

• SynArchive. (2024). Protection of Amine by Amide - Trifluoroacetamide. [Link]

• ACS Publications - The Journal of Organic Chemistry. (2025, February 18). Synthesis of Trifluoroacetamidoketones by Acylation of Ferrocene with In Situ Protected Amino Acids. [Link]

• Organic Chemistry Portal. (n.d.). Trifluoroacetamides. [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• Chemistry Steps. (2021, August 9). Nucleophilic Aromatic Substitution. [Link]

• ResearchGate. (2016, October 31). Can I deprotect trifluoroacetamide by alkaline hydrolysis if I have tertiary bromide group in my structure?[Link]

• Stack Exchange. (2018, October 17). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?[Link]

• YouTube. (2018, April 20). 37.03 Nucleophilic Aromatic Substitution of Heteroarenes. [Link]

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• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. synarchive.com [synarchive.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Catalyst Loading for Coupling Reactions of 5-Iodopyridine Derivatives

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you optimize catalyst loading in palladium-catalyzed cross-coupling reactions involving 5-iodopyridine derivatives. The unique electronic properties of the pyridine ring, particularly the presence of the nitrogen atom, can present specific challenges. This guide is designed to help you navigate these challenges and achieve high-yielding, reproducible results.

Frequently Asked Questions (FAQs)

Q1: My reaction with a 5-iodopyridine derivative is giving low to no yield. Is the catalyst loading the primary issue?

While suboptimal catalyst loading can certainly lead to poor yields, it's often a symptom of a more fundamental issue, especially with pyridine-containing substrates. Before simply increasing the catalyst amount, consider the following factors that are common culprits for low conversion:

• Catalyst Inhibition by the Pyridine Nitrogen: The lone pair of electrons on the pyridine nitrogen can coordinate to the palladium center, leading to catalyst inhibition or deactivation. This is often referred to as the "2-pyridyl problem," but it can also affect other pyridine isomers.[1]

• Catalyst Decomposition: The formation of a black precipitate (palladium black) is a clear indicator of catalyst decomposition.[2] This can be caused by the presence of oxygen, impurities in reagents or solvents, or excessively high reaction temperatures.[2]

• Inactive Catalyst System: The chosen palladium source and ligand may not be active enough for the specific 5-iodopyridine derivative and coupling partner you are using. The C-I bond in 5-iodopyridine is generally reactive, but challenging substrates may require more specialized catalyst systems.

• Suboptimal Reaction Conditions: Other parameters like the choice of base, solvent, and temperature play a crucial role and are interconnected with catalyst efficiency.[3][4]

A systematic approach to troubleshooting is more effective than arbitrarily increasing the catalyst loading, which can be costly and may even lead to an increase in side reactions.[5]

Q2: I'm observing significant catalyst decomposition (palladium black). How can I prevent this and what is the impact on catalyst loading?

The formation of palladium black indicates that the active Pd(0) species is agglomerating and precipitating out of the solution, rendering it inactive.[2] This directly impacts your effective catalyst loading. Here’s how to address it:

• Ensure a Strictly Inert Atmosphere: Oxygen is a primary culprit in the decomposition of Pd(0) catalysts.[2] Ensure your reaction setup is thoroughly degassed (e.g., by freeze-pump-thaw cycles or by bubbling an inert gas like argon or nitrogen through the solvent) and maintained under an inert atmosphere throughout the reaction.[2]

• Use High-Purity Reagents and Solvents: Impurities can poison the catalyst. Use anhydrous and degassed solvents, and ensure your 5-iodopyridine derivative and coupling partner are of high purity.[2]

• Optimize Ligand-to-Palladium Ratio: An excess of phosphine ligand can help stabilize the Pd(0) center and prevent aggregation.[6] However, a large excess can sometimes inhibit the reaction, so this ratio may need to be optimized.

• Moderate Reaction Temperature: While higher temperatures can increase reaction rates, they can also accelerate catalyst decomposition.[2][7] If you observe palladium black formation, try running the reaction at a lower temperature.

• Consider a More Stable Pre-catalyst: Modern palladium pre-catalysts, such as the third-generation Buchwald pre-catalysts, are designed for the controlled and sustained release of the active Pd(0) species, which can minimize decomposition.[6]

By preventing catalyst decomposition, you ensure that the intended catalyst loading remains effective throughout the reaction, often allowing you to use lower loadings successfully.

Q3: What is a good starting point for catalyst loading in a Suzuki-Miyaura coupling with a 5-iodopyridine derivative?

For initial screening experiments with 5-iodopyridine derivatives in Suzuki-Miyaura couplings, a catalyst loading in the range of 0.5 to 2.5 mol% is a common starting point.[8] However, the optimal loading is highly dependent on the specific substrates and other reaction conditions.

Catalyst Loading (mol%)	Typical Application	Considerations
0.5 - 1.0%	Routine couplings with activated boronic acids and simple 5-iodopyridines.	Cost-effective for large-scale synthesis. May require longer reaction times or higher temperatures.
1.0 - 2.5%	General starting point for new reactions. Good balance for initial screening.[8]	Provides a robust starting point for optimization.
> 2.5%	Challenging substrates (e.g., sterically hindered or electronically deactivated coupling partners).	May be necessary for difficult couplings, but can increase cost and the likelihood of side reactions.[9] Higher loadings may also lead to issues with palladium removal from the final product.[10]

It is often more efficient to start with a moderate loading (e.g., 1.5 mol%) and then optimize downwards once successful coupling is achieved. A Design of Experiments (DoE) approach can be highly effective in systematically optimizing catalyst loading along with other variables like temperature and base concentration.[3][11]

Troubleshooting Guides

Issue 1: Low Yield in Buchwald-Hartwig Amination

You are attempting a Buchwald-Hartwig amination of a 5-iodopyridine derivative and observing low conversion.

Caption: Troubleshooting workflow for low yield in Buchwald-Hartwig amination.

• Evaluate the Catalyst System: Standard catalysts may be inhibited by the pyridine nitrogen. For Buchwald-Hartwig aminations, bulky, electron-rich phosphine ligands like XPhos, Xantphos, and RuPhos are often effective in promoting the reaction and preventing catalyst deactivation.[8][12]

• Assess the Base: The choice of base is critical. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOt-Bu) or lithium hexamethyldisilazide (LHMDS) are commonly used.[13] The base must be strong enough to deprotonate the amine nucleophile but should not promote side reactions.

• Optimize Catalyst Loading: If the catalyst system and base are appropriate, a low catalyst loading may be the issue. A systematic increase in catalyst loading, for example from 1 mol% to 5 mol%, can be investigated.[12] However, a ten-fold reduction in catalyst loading has been achieved through optimization, highlighting the importance of a holistic approach.[11]

Issue 2: Poor Reproducibility in Sonogashira Coupling

Your Sonogashira coupling of a 5-iodopyridine derivative works on some attempts but fails on others.

Caption: Troubleshooting workflow for poor reproducibility in Sonogashira coupling.

• Inert Atmosphere is Crucial: Sonogashira reactions are particularly sensitive to oxygen, which promotes the unwanted homocoupling of the terminal alkyne (Glaser coupling).[2] Ensure your degassing and inert atmosphere techniques are robust and consistently applied.

• Reagent Quality: The copper(I) co-catalyst can oxidize over time.[2] Use fresh, high-purity copper(I) iodide. The purity of the terminal alkyne is also critical.

• Minimize Homocoupling: If you observe significant amounts of the homocoupled alkyne byproduct, this is a strong indication of oxygen contamination or an inappropriate copper loading.[14] To minimize this, you can:

  • Reduce the amount of the copper(I) co-catalyst.[2]

  • Consider a "copper-free" Sonogashira protocol, which can sometimes provide cleaner reactions, although they may require higher palladium catalyst loadings.[2][15]

• Catalyst Loading Optimization: The ratio of palladium to copper can be important. A typical starting point is 1-5 mol% of the palladium catalyst and 2-10 mol% of the copper(I) co-catalyst.[16]

Experimental Protocols

Protocol 1: General Procedure for Screening Catalyst Loading in a Suzuki-Miyaura Coupling of a 5-Iodopyridine Derivative

This protocol provides a framework for systematically evaluating the effect of catalyst loading.

• Reaction Setup: To a flame-dried reaction vial equipped with a magnetic stir bar, add the 5-iodopyridine derivative (1.0 equiv.), the boronic acid or ester (1.2-1.5 equiv.), and the base (e.g., K₂CO₃, 2.0-3.0 equiv.).

• Inerting the Vessel: Seal the vial with a septum and cycle between vacuum and argon (or nitrogen) 3-5 times.

• Reagent Addition:

  • Prepare a stock solution of the palladium pre-catalyst and ligand (if not using a pre-formed complex) in a degassed solvent.

  • In separate, parallel reactions, add the required volume of the catalyst stock solution to achieve the desired catalyst loadings (e.g., 0.5, 1.0, 1.5, 2.0, 2.5 mol%).

  • Add the degassed solvent (e.g., dioxane/water 4:1) via syringe.

• Reaction Execution: Place the vials in a pre-heated heating block or oil bath (e.g., 80-110 °C) and stir for the desired reaction time (e.g., 12-24 hours).

• Monitoring and Analysis: Monitor the reaction progress by TLC, GC-MS, or LC-MS. After the reaction is complete, quench, extract, and purify the product. Compare the yields obtained at different catalyst loadings to determine the optimal range.

References

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions.
• Perera, D., et al. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering. DOI:10.1039/C6RE00153J.
• UCL Discovery. (n.d.). Rapid Plugged Flow Synthesis of Nucleoside Analogues via Suzuki-Miyaura Coupling and Heck Alkenylation of 5-Iodo.
• Benchchem. (n.d.). Troubleshooting guide for Sonogashira coupling failures.
• ACS Publications. (n.d.). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Organic Process Research & Development.
• Optimising a Buchwald-Hartwig amination using the ChemSpeed. (n.d.).
• Heck Coupling. (2016, August 1). Synthetic Methods in Drug Discovery: Volume 1. Books Gateway.
• ResearchGate. (2018, October 2). Why can't I achieve good yields for this Suzuki reaction?
• Charnwood Discovery. (n.d.). Rapid Optimization-Buchwald–Hartwig Amination using DoE.
• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination.
• ResearchGate. (2008, February 25). Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production.
• ACS Publications. (2022, July 11). Pd-Catalyzed Cross-Couplings:On the Importance of the Catalyst Quantity Descriptors, mol % and ppm.
• Sigma-Aldrich. (n.d.). Cross-Coupling Reaction Manual: Desk Reference.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Low Yield in Multicomponent Reactions of Pyridines.
• PMC. (n.d.). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm.
• The Sonogashira Coupling. (n.d.).
• ACS Publications. (2022, July 10). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development.
• IKM Institut Kimia Malaysia. (n.d.). A Mini Review on the Effects of Bases, Catalyst Loadings, Temperatures and Solvents in the Stille Cross-Coupling Reaction using.
• ResearchGate. (2014, May 1). What is the best procedure for Sonogashira coupling?
• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling.
• Benchchem. (n.d.). Effect of base and solvent on 6-Chloropyridin-3-amine reactivity.

Sources

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• 3. Optimizing Suzuki Coupling Reactions [covasyn.com]
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• 5. orbit.dtu.dk [orbit.dtu.dk]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. ikm.org.my [ikm.org.my]
• 8. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/C6RE00153J [pubs.rsc.org]
• 9. Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Researcher's Guide to the Spectroscopic Scrutiny of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide

A Senior Application Scientist's Perspective on Structural Elucidation and Purity Assessment

In the landscape of modern drug discovery and development, the unambiguous structural confirmation and purity assessment of novel chemical entities are paramount. For researchers engaged in the synthesis of complex heterocyclic molecules, such as the pharmaceutically relevant intermediate 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide, a robust analytical strategy is not just a regulatory requirement but a cornerstone of scientific rigor. This guide provides an in-depth analysis of the ¹H NMR spectrum of this compound, comparing its utility and interpretation with alternative analytical techniques.

The Decisive Power of ¹H NMR in Structural Elucidation

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy stands as a primary and indispensable tool for the structural analysis of organic molecules in solution. Its power lies in its ability to provide detailed information about the chemical environment, connectivity, and stereochemistry of protons within a molecule. For a molecule like 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide, ¹H NMR offers a unique fingerprint, allowing for the precise assignment of each proton on the pyridine ring and the amide functionality.

Anticipated ¹H NMR Spectrum: A Detailed Analysis

While an experimental spectrum is the ultimate arbiter, a careful analysis of the molecular structure allows for a robust prediction of the ¹H NMR spectrum of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide. The pyridine ring contains three aromatic protons, and there is one amide proton, each with a distinct chemical shift and coupling pattern influenced by the electronic effects of the substituents.

The key structural features influencing the spectrum are:

• The 2-(trifluoroacetamido) group: The trifluoroacetyl moiety is a potent electron-withdrawing group due to the high electronegativity of the fluorine atoms. This group significantly deshields the protons on the pyridine ring, causing their signals to appear at a lower field (higher ppm) compared to unsubstituted 2-aminopyridine.[1] The amide proton itself is also expected to be deshielded.

• The 5-iodo group: Iodine is an electronegative halogen that exerts an electron-withdrawing inductive effect, further deshielding the ring protons. Its influence will be most pronounced on the adjacent protons at positions 4 and 6.

Based on these effects, the following assignments for the aromatic protons (designated H3, H4, and H6 according to pyridine ring nomenclature) are predicted:

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Rationale
H6	8.5 - 8.8	Doublet (d)	JH6-H4 ≈ 2.5 Hz (meta)	Strongly deshielded by the adjacent nitrogen and the electron-withdrawing trifluoroacetamido group. Coupled to H4.
H4	8.2 - 8.5	Doublet of doublets (dd)	JH4-H3 ≈ 8.5 Hz (ortho), JH4-H6 ≈ 2.5 Hz (meta)	Deshielded by the adjacent iodine atom and the nitrogen atom. Coupled to both H3 and H6.
H3	7.9 - 8.2	Doublet (d)	JH3-H4 ≈ 8.5 Hz (ortho)	Influenced by the trifluoroacetamido group at the 2-position. Coupled to H4.
NH	9.5 - 11.0	Broad singlet (br s)	-	The acidic nature of the amide proton, coupled with the electron-withdrawing trifluoroacetyl group, shifts it significantly downfield. Broadening is common due to quadrupole effects of the nitrogen and potential exchange.

Note: Predicted chemical shifts are relative to a standard reference like tetramethylsilane (TMS) and can vary based on the solvent and concentration.

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

To obtain a definitive ¹H NMR spectrum of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide, the following protocol is recommended:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical; DMSO-d₆ is often preferred for amides as it can slow down N-H exchange, resulting in a sharper amide proton signal.

• Instrumentation: Utilize a high-field NMR spectrometer (400 MHz or higher) to achieve better signal dispersion and resolution, which is crucial for resolving the coupling patterns of the aromatic protons.

• Acquisition Parameters:

  • Set the spectral width to cover the expected range of chemical shifts (typically 0-12 ppm).

  • Employ a sufficient number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.

  • Ensure proper shimming of the magnetic field to obtain sharp, well-resolved peaks.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum to ensure all peaks are in the absorptive mode.

  • Calibrate the chemical shift scale using the residual solvent peak as an internal reference.

  • Integrate the signals to determine the relative number of protons corresponding to each peak.

Comparison with Alternative Methodologies

While ¹H NMR is a powerful tool, a multi-technique approach is often necessary for comprehensive characterization.

¹³C NMR Spectroscopy

Carbon-13 NMR provides complementary information by probing the carbon skeleton of the molecule. For 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide, one would expect to observe distinct signals for each of the five carbons in the pyridine ring and the two carbons of the trifluoroacetamide group. The chemical shifts of the ring carbons will also be influenced by the substituents, providing further confirmation of the structure.

• Advantages: Directly observes the carbon backbone, useful for identifying isomers.

• Disadvantages: Lower sensitivity than ¹H NMR, requiring more sample or longer acquisition times. The presence of the trifluoroacetyl group will result in a quartet for the carbonyl carbon and the CF₃ carbon due to C-F coupling.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and simple technique for identifying functional groups. In the case of the target molecule, characteristic absorption bands would be expected for:

• N-H stretching: A sharp peak around 3300-3500 cm⁻¹.

• C=O (amide I) stretching: A strong absorption in the region of 1680-1720 cm⁻¹.

• C-F stretching: Strong bands in the 1100-1300 cm⁻¹ region.

• Aromatic C-H and C=C stretching: Signals in their characteristic regions.

• Advantages: Fast, requires minimal sample preparation, and provides excellent functional group information.

• Disadvantages: Provides limited information about the overall molecular structure and connectivity.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide, high-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition by providing a highly accurate mass measurement of the molecular ion.

• Advantages: Extremely sensitive, provides accurate molecular weight and formula, and fragmentation patterns can offer structural clues.

• Disadvantages: Isomeric compounds can be difficult to distinguish without tandem MS (MS/MS) experiments.

Workflow for Structural Confirmation

A logical workflow for the comprehensive analysis of a newly synthesized batch of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide would proceed as follows:

Figure 1. A typical workflow for the synthesis and structural confirmation of a novel chemical entity.

Conclusion

The ¹H NMR spectrum of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide provides a wealth of information that is critical for its structural elucidation. The predicted chemical shifts and coupling patterns of the pyridine and amide protons serve as a powerful diagnostic tool. While ¹H NMR is arguably the most informative single technique for this purpose, a comprehensive and robust characterization relies on the synergistic use of complementary methods such as ¹³C NMR, IR spectroscopy, and mass spectrometry. By integrating the data from these techniques, researchers can confidently confirm the structure and purity of their synthesized compounds, ensuring the integrity of their subsequent research and development efforts.

References

• Li, Y., et al. (2019). Chemodivergent Synthesis of N-(Pyridin-2-yl)amides and 3-Substituted Imidazo[1,2-a]pyridines from 2-Aminopyridine and Aldehydes. Organic Letters, 21(15), 5945-5949.
• Al-Ghorbani, M., et al. (2022). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. Molecules, 27(19), 6543.
• Perillo, I. A., & Lamdan, S. (1993). ¹H NMR Spectra of Substituted Aminopyridines. Spectroscopy Letters, 26(2), 235-244.
• Erdélyi, M., & D'Amico, L. (2012). Iodine(i) complexes incorporating sterically bulky 2-substituted pyridines. Dalton Transactions, 41(43), 13351-13354.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 261962, 2,2,2-trifluoro-N-(pyridin-2-yl)acetamide. Retrieved from [Link]

Sources

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Publish Comparison Guide: 19F NMR Shifts of N-(pyridin-2-yl)trifluoroacetamide Derivatives

Executive Summary

The N-(pyridin-2-yl)trifluoroacetamide scaffold represents a critical structural motif in medicinal chemistry, serving as a bioisostere for amides and a precursor for fluorinated heterocycles. Its

F NMR chemical shift is a highly sensitive probe for local electronic environments, specifically detecting intramolecular hydrogen bonding (NH...N) and tautomeric equilibria.

This guide provides a definitive comparison of

F NMR shifts for N-(pyridin-2-yl)trifluoroacetamide against its phenyl analogs and ketone precursors. It establishes the causal link between intramolecular hydrogen bonding and magnetic shielding , offering a validated experimental protocol for synthesis and spectral acquisition.

Comparative Analysis: F NMR Shifts

The trifluoromethyl (

) group in trifluoroacetamides typically resonates between -72 ppm and -78 ppm (relative to ). However, the presence of the pyridine nitrogen at the ortho position introduces a unique descreening effect due to intramolecular hydrogen bonding and electron withdrawal.

Table 1: Comparative F NMR Shifts ( Referenced to = 0 ppm)

Compound	Structure Type	Solvent	(ppm)	Shift Description
N-(pyridin-2-yl)trifluoroacetamide	Target Scaffold	CDCl	-75.7 to -76.3	Baseline Reference
N-(pyridin-2-yl)trifluoroacetamide	Target Scaffold	DMSO-d	-74.2 to -75.0	Deshielded (H-bond disruption)
2,2,2-Trifluoro-N-phenylacetamide	Phenyl Analog	CDCl	-76.5	Shielded (No Pyridine N effect)
2-Trifluoroacetylpyridine	Ketone Precursor	CDCl	-73.4	Deshielded (No Amide Resonance)
N-(pyridin-2-yl)triflimide	Sulfonyl Analog	CDCl	-78.0 to -79.0	Shielded (Sulfonyl e- withdrawal)

Key Insight: The N-(pyridin-2-yl) derivative is deshielded (shifted downfield, less negative ppm) by approximately 0.5 – 1.0 ppm compared to the N-phenyl analog. This is attributed to the electron-deficient nature of the pyridine ring pulling density from the amide nitrogen, reducing the

donation into the carbonyl, thereby deshielding the group.

Solvent Effects: The Polarity Probe

• Non-Polar (CDCl

  ): Promotes intramolecular Hydrogen Bonding (NH...N ), locking the molecule in a planar conformation.

• Polar Aprotic (DMSO-d

  ): Disrupts intramolecular H-bonds in favor of intermolecular solvation. This typically results in a downfield shift (deshielding) of ~1.5 ppm.

Mechanistic Insight: The "Why" Behind the Shift

The unique spectral signature of N-(pyridin-2-yl)trifluoroacetamide arises from two competing mechanistic forces: Electronic Withdrawal and Conformational Locking .

Intramolecular Hydrogen Bonding (The "Lock")

Unlike the phenyl analog, the 2-pyridyl derivative can form a stable 5-membered intramolecular hydrogen bond between the amide proton and the pyridine nitrogen.

• Effect: This planarizes the molecule, maximizing conjugation between the amide lone pair and the pyridine ring.

• NMR Consequence: The

  group "feels" the anisotropy of the aligned pyridine ring more strongly than in the freely rotating phenyl analog.

Amide Resonance (The "Shield")

• Ketone vs. Amide: In 2-trifluoroacetylpyridine (-73.4 ppm), the carbonyl carbon is highly electron-deficient.

• Amide Effect: In the acetamide, the Nitrogen lone pair donates into the carbonyl (

  -donation), increasing electron density at the carbonyl carbon and, by induction, shielding the adjacent fluorines (shifting them upfield to ~ -76 ppm).

Visualization: Structural Equilibrium & H-Bonding

The following diagram illustrates the equilibrium between the "Locked" (Intramolecular) and "Open" (Intermolecular) forms, which dictates the observed chemical shift.

Figure 1: Solvent-dependent conformational equilibrium driving

F NMR shift changes.

Experimental Protocol: Synthesis & Acquisition

To ensure reproducible spectral data, the following synthesis and acquisition protocol is recommended. This method avoids the use of unstable acid chlorides, preferring the anhydride for cleaner conversion.

Synthesis of N-(pyridin-2-yl)-2,2,2-trifluoroacetamide

Reagents:

• 2-Aminopyridine (1.0 equiv)

• Trifluoroacetic Anhydride (TFAA) (1.2 equiv)

• Triethylamine (Et

  N) (1.5 equiv)

• Dichloromethane (DCM) (Anhydrous)

Protocol:

• Dissolution: Dissolve 2-aminopyridine (10 mmol) and Et

  N (15 mmol) in anhydrous DCM (20 mL) under N atmosphere. Cool to 0°C.

• Addition: Add TFAA (12 mmol) dropwise over 15 minutes. The reaction is exothermic; maintain temperature < 5°C.

• Reaction: Allow to warm to room temperature (RT) and stir for 2 hours. Monitor by TLC (EtOAc/Hexane 1:4).

• Workup: Quench with saturated NaHCO

  (20 mL). Extract organic layer, wash with brine, and dry over Na SO .

• Purification: Concentrate in vacuo. Recrystallize from Hexane/EtOAc or sublime if high purity is required for qNMR.

F NMR Acquisition Parameters

Fluorine relaxation times (

) can be significantly longer than protons. For quantitative or sharp comparative spectra, use these settings:

• Reference Standard:

  -Trifluorotoluene ( -63.72 ppm) or Trichlorofluoromethane ( , 0.00 ppm).

• Pulse Sequence: zf (standard 1-pulse) or zgig (inverse gated decoupling) to remove

  F- H coupling for cleaner singlets.

• Spectral Width: 200 ppm (center at -100 ppm).

• Relaxation Delay (D1): > 5 seconds (Essential:

  groups on aromatics often have of 2-4s).

• Scans (NS): 16 - 64 (High sensitivity of

  F allows fewer scans).

Visualization: Synthesis Workflow

Figure 2: Step-by-step synthesis workflow for high-purity isolation.

References

• Sloop, J. C. (2013). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Reports in Organic Chemistry.

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley-Interscience. (Standard Reference for Shift Ranges).

• Reich, H. J. (2020).[1][2] 19F NMR Chemical Shifts. University of Wisconsin-Madison.[1]

• Sigma-Aldrich. (2025). Certified Reference Materials for 19F NMR.

• BenchChem. (2025).[3] Synthesis of N-(pyridin-2-yl)sulfonamides and Amides.

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Comparison Guide: 13C NMR Characterization of 5-iodo-2-trifluoroacetamidopyridine

This guide outlines the 13C NMR characterization of 5-iodo-2-trifluoroacetamidopyridine , a critical intermediate in medicinal chemistry often used as a coupling partner in Sonogashira and Suzuki reactions.

Executive Summary & Strategic Context

In the synthesis of pyridine-based pharmacophores, differentiating the starting material (2-amino-5-iodopyridine ) from the protected product (5-iodo-2-trifluoroacetamidopyridine ) is a frequent quality control checkpoint. While Proton (

H) NMR is standard, Carbon-13 ( C) NMR provides superior structural certainty by revealing the carbon skeleton's electronic environment without interference from exchangeable protons.

This guide compares the spectral performance of the product in DMSO-d

versus CDCl and establishes a self-validating assignment protocol based on two key mechanistic phenomena:

• The Heavy Atom Effect: The dramatic shielding of C-5 by Iodine.

• C-F Scalar Coupling: The diagnostic splitting patterns of the trifluoroacetyl group.

Strategic Comparison: Solvent System Selection

The choice of solvent fundamentally alters the resolution and chemical shift stability of the amide moiety.

Feature	DMSO-d (Recommended)	CDCl (Alternative)
Solubility	Excellent. The polar amide dissolves completely, preventing aggregation.	Moderate/Poor. Risk of aggregation-induced line broadening at high concentrations (>50 mM).
Amide Stability	High. Strong H-bonding between DMSO oxygen and the amide N-H stabilizes the anti conformer.	Variable. Weak interaction allows rapid tautomeric exchange, potentially broadening the Carbonyl and C2 signals.
Water Peak	~3.33 ppm (Usually distinct).	~1.56 ppm (Can overlap with aliphatic impurities).
Use Case	Final Characterization. Best for publication-quality spectra and resolving splitting patterns.	In-Process Check (IPC). Acceptable for quick reaction monitoring if solubility permits.

Expert Insight: We recommend DMSO-d

for full characterization. The strong hydrogen bonding of DMSO stabilizes the amide bond, sharpening the quartet signals of the trifluoroacetyl group which are often broadened in chloroform due to dynamic exchange processes.

Comparative Data Analysis: Precursor vs. Product

The transformation from amine to trifluoroacetamide introduces distinct spectral features. The table below highlights the critical shifts required for confirmation.

Table 1: 13C NMR Chemical Shift Comparison (in DMSO-d )

Carbon Position	Precursor (2-amino-5-iodopyridine) (ppm)	Product (5-iodo-2-trifluoroacetamidopyridine) (ppm)	Shift ( ) / Diagnostic Feature
C=O[1] (Carbonyl)	Absent	156.0 - 157.5	Diagnostic Quartet. Hz. Confirms acylation.
CF	Absent	115.5 - 117.0	Diagnostic Quartet. Hz. Confirms fluorination.
C-2 (ipso-N)	158.5	150.0 - 152.0	Upfield shift due to change in N-hybridization and conjugation.
C-3 (ortho)	113.8	122.0 - 124.0	Significant Deshielding (+10 ppm) due to the anisotropic effect of the carbonyl group.
C-4 (meta)	145.2	146.0 - 148.0	Minimal change; distal from reaction site.
C-5 (ipso-I)	77.5	85.0 - 88.0	Heavy Atom Effect. Remains significantly shielded (< 90 ppm) despite electron-withdrawing amide.
C-6 (ortho)	147.5	148.0 - 150.0	Slight deshielding.

Note: Chemical shifts are referenced to DMSO-d

center line at 39.5 ppm. Values are synthesized from standard substituent chemical shift (SCS) increments and analogous pyridine derivatives.

Mechanistic Validation Protocols

To ensure scientific integrity, use these self-validating checks when analyzing your spectrum.

Validation 1: The Heavy Atom Effect (C-5)

• Observation: You will see a signal significantly upfield (around 80-90 ppm), which is unusual for aromatic carbons (typically 110-160 ppm).

• Causality: The large electron cloud of Iodine exerts a relativistic spin-orbit coupling effect that shields the attached carbon nucleus.

• Check: If this peak is missing or appears >100 ppm, the Iodine has likely been lost (e.g., via lithiation side reactions) or the assignment is incorrect.

Validation 2: The Fluorine Coupling (C=O and CF )

• Observation: The carbonyl carbon is NOT a singlet.[2] It must appear as a quartet (

  intensity ratio is rare to see perfectly due to relaxation, but splitting is clear).

• Causality: The

  C nucleus couples with the three equivalent F nuclei ( , 100% abundance).

• Check:

  • CF

    : Look for a huge coupling constant ( Hz). The peaks will be spread over ~3-4 ppm.

  • C=O: Look for a smaller coupling (

    Hz).

Experimental Protocol

Workflow Diagram

The following diagram illustrates the logical flow for synthesis monitoring and NMR assignment.

Caption: Workflow for the synthesis, isolation, and NMR verification of 5-iodo-2-trifluoroacetamidopyridine.

Detailed Methodologies

A. Synthesis (Brief Context)

• Dissolve 2-amino-5-iodopyridine (1.0 eq) in DCM.

• Add Pyridine (1.2 eq) followed by Trifluoroacetic anhydride (TFAA, 1.1 eq) dropwise at 0°C.

• Stir at room temperature for 2 hours.

• Critical Step: Wash with saturated NaHCO

  to remove trifluoroacetic acid byproducts which can protonate the pyridine ring and shift NMR signals.

B. NMR Acquisition Parameters (Bruker/Varian Standard)

• Instrument: 400 MHz or higher (100 MHz for

  C).

• Probe: 5mm Broadband (BBO) or CryoProbe.

• Pulse Sequence: zgpg30 (Power-gated decoupling) to remove proton splitting and enhance carbon signals via NOE.

• Number of Scans (ns): Minimum 1024. The quaternary carbons (C=O, C-I, C-2) have long relaxation times and no NOE enhancement, making them weak.

• Relaxation Delay (d1): Set to 2.0 - 3.0 seconds . Short delays (<1s) will saturate the carboxyl and iodinated carbon signals, making them disappear from the spectrum.

• Spectral Width: 240 ppm (to capture the Carbonyl at ~157 ppm and C-I at ~80 ppm).

References

• Vertex AI Search. (2026). 13C NMR chemical shifts 2-amino-5-iodopyridine DMSO-d6. 3[4]

• Sloop, J. C. (2016). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Dove Press. 5

• Vicha, J., et al. (2020). Relativistic Heavy-Neighbor-Atom Effects on NMR Shifts: Concepts and Trends Across the Periodic Table. Chemical Reviews. 6

• Compound Interest. (2015).[7] A Guide to 13C NMR Chemical Shift Values. 8

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. J. Org.[9][10] Chem. 11[1][2][4][10][12][13][14]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Stereochemical Analysis of Trifluoroacetamide Derivatives Based on Through-Space1H–19F Spin–Spin Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scienceopen.com [scienceopen.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. dovepress.com [dovepress.com]
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• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. rsc.org [rsc.org]
• 11. epfl.ch [epfl.ch]
• 12. Pyridine(110-86-1) 13C NMR spectrum [chemicalbook.com]
• 13. openmedscience.com [openmedscience.com]
• 14. researchgate.net [researchgate.net]

A Researcher's Guide to Amine Protection on Pyridines: Trifluoroacetamide vs. Acetamide

In the intricate world of multi-step organic synthesis, particularly within drug development and materials science, the pyridine nucleus is a cornerstone. Its unique electronic properties and prevalence in bioactive molecules necessitate precise control over its reactivity. The amino group on a pyridine ring, a potent nucleophile and directing group, often requires temporary masking to prevent unwanted side reactions. This is where protecting groups become indispensable tools in the chemist's arsenal.[1][2]

This guide provides an in-depth, objective comparison of two common N-protecting groups for aminopyridines: the robust acetamide (Ac) and the labile trifluoroacetamide (TFAc). The choice between these two is not arbitrary; it is a strategic decision dictated by the downstream reaction conditions and the overall synthetic endgame. We will dissect the nuances of their introduction, stability, and cleavage, supported by experimental data and protocols, to empower researchers to make informed, effective decisions in their synthetic design.

The Contenders: A Tale of Two Amides

At first glance, acetamide and trifluoroacetamide are simple acyl protecting groups. However, the substitution of three hydrogen atoms with fluorine atoms dramatically alters the electronic character and, consequently, the chemical behavior of the protecting group.

• Acetamide (Ac): This is the classic, workhorse protecting group. Formed from acetic acid derivatives, it is electronically neutral and known for its considerable stability.[3] Its robustness is its greatest strength and, as we will see, its most significant drawback.

• Trifluoroacetamide (TFAc): The presence of the powerfully electron-withdrawing trifluoromethyl (CF₃) group is a game-changer.[4][5] This effect cascades through the amide bond, rendering the carbonyl carbon significantly more electrophilic and the amide N-H proton more acidic.[6][7][8] This electronic perturbation is the key to its facile cleavage under mild conditions.

Head-to-Head Comparison: Performance Under Pressure

The efficacy of a protecting group is judged by three primary criteria: ease of introduction, stability throughout the synthetic sequence, and ease and selectivity of removal.

Introduction: Putting the Armor On

Both groups are typically introduced via acylation of the aminopyridine.

• Acetamide Protection: The most common methods involve reacting the aminopyridine with acetic anhydride or acetyl chloride, usually in the presence of a base like pyridine or triethylamine to scavenge the acidic byproduct (acetic acid or HCl).[3][9][10] The reactions are generally high-yielding and straightforward.

• Trifluoroacetamide Protection: Acylation is achieved with trifluoroacetic anhydride (TFAA) or an activated ester like ethyl trifluoroacetate.[6][11] These reactions are often rapid and can be performed under mild conditions, sometimes without an additional base, as the starting aminopyridine can act as the acid scavenger.

Feature	Trifluoroacetamide (TFAc)	Acetamide (Ac)
Typical Reagents	Trifluoroacetic anhydride (TFAA), Ethyl trifluoroacetate	Acetic anhydride, Acetyl chloride
Base Required	Often optional (Pyridine, K₂CO₃)[11]	Typically required (Pyridine, Triethylamine)
Reaction Conditions	0 °C to Room Temperature[11]	Room Temperature to Reflux
Typical Yields	Excellent (>90%)	Good to Excellent (80-95%)[12]

Table 1. Comparison of typical conditions for the protection of aminopyridines.

Stability: Weathering the Storm

The stability profile is where the two groups diverge most significantly and dictates their strategic application.

• Acetamide: The acetamide group is exceptionally robust. It withstands a broad spectrum of reaction conditions, including catalytic hydrogenation, many oxidizing agents, and both mild acidic and basic environments. This makes it an excellent choice when subsequent synthetic steps are harsh.

• Trifluoroacetamide: While stable to acidic conditions and many reductive/oxidative reagents, the TFAc group's Achilles' heel is its susceptibility to basic conditions.[13] The electron-deficient carbonyl is readily attacked by nucleophiles, including hydroxide and alkoxides. This lability, however, is the foundation of its orthogonality with other protecting groups like the acid-labile Boc group or the base-labile Fmoc group in peptide synthesis.[6]

Condition / Reagent	Trifluoroacetamide (TFAc) Stability	Acetamide (Ac) Stability
Strong Acid (e.g., conc. HCl)	Generally Stable	Stable
Strong Base (e.g., NaOH, reflux)	Cleaved	Cleaved
Mild Base (e.g., K₂CO₃, NH₃)	Labile / Cleaved [13]	Stable
Catalytic Hydrogenation (H₂, Pd/C)	Stable	Stable
Reducing Agents (e.g., NaBH₄)	Can be cleaved[6][13]	Stable
Oxidizing Agents (e.g., m-CPBA)	Generally Stable	Generally Stable

Table 2. Comparative stability profile of TFAc and Acetamide protecting groups.

Cleavage: The Great Escape

The deprotection step is the moment of truth for any protecting group strategy. The conditions required to remove the group must leave the rest of the molecule intact.

• Acetamide Deprotection: Removing the acetamide group is notoriously difficult, typically requiring harsh hydrolytic conditions such as refluxing in concentrated aqueous acid (e.g., 6M HCl) or strong base (e.g., 6M NaOH).[14] Such conditions can be destructive to sensitive functional groups elsewhere in the molecule. Milder, more sophisticated methods exist, such as conversion to an imidoyl chloride with oxalyl chloride or thionyl chloride followed by hydrolysis, but these add steps and introduce potentially reactive reagents.[14][15][16][17]

• Trifluoroacetamide Deprotection: This is the signal advantage of the TFAc group. Due to the electrophilic nature of its carbonyl, it is readily cleaved under remarkably mild basic conditions.[13] A simple treatment with potassium carbonate in aqueous methanol at room temperature is often sufficient.[13] Other mild methods include dilute aqueous NaOH or LiOH, ammonia in methanol, or even reductive cleavage with sodium borohydride in ethanol.[6][13] This mildness allows for highly chemoselective deprotection in the presence of sensitive functionalities like esters and other amides.[18]

Feature	Trifluoroacetamide (TFAc)	Acetamide (Ac)
Primary Method	Mild Basic Hydrolysis	Strong Acid/Base Hydrolysis
Typical Reagents	K₂CO₃ in MeOH/H₂O; Dilute NaOH; NH₃ in MeOH[13]	6M HCl (reflux); 6M NaOH (reflux)
Alternative Methods	NaBH₄ in EtOH[6][13]	Oxalyl Chloride then hydrolysis[14][17]
Conditions	Mild (Room Temperature)	Harsh (High Temperature / Reflux)
Chemoselectivity	High (e.g., stable to esters with care)[13][18]	Low (hydrolyzes many other groups)

Table 3. Comparison of deprotection conditions for TFAc and Acetamide groups.

Experimental Workflows & Protocols

To provide a practical context, we outline standard laboratory procedures for the protection and deprotection of a model substrate, 2-aminopyridine.

Workflow Visualization

Caption: Comparative workflows for the protection and deprotection of 2-aminopyridine.

Protocol 1: Protection of 2-Aminopyridine with Trifluoroacetic Anhydride (TFAc)

• Setup: Dissolve 2-aminopyridine (1.0 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask under a nitrogen atmosphere and cool the solution to 0 °C in an ice bath.

• Acylation: Add pyridine (1.1 eq) followed by the dropwise addition of trifluoroacetic anhydride (TFAA, 1.1 eq).

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.[11] The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure. The crude product, 2,2,2-trifluoro-N-(pyridin-2-yl)acetamide, can be purified by recrystallization or column chromatography.

Protocol 2: Deprotection of TFAc-protected 2-Aminopyridine

• Setup: Dissolve the TFAc-protected pyridine (1.0 eq) in a mixture of methanol and water (e.g., 3:1 v/v).

• Cleavage: Add potassium carbonate (K₂CO₃, 2.0-3.0 eq) to the solution.

• Reaction: Stir the mixture at room temperature for 30 minutes to 2 hours.[11] Monitor the reaction by TLC until the starting material is fully consumed.

• Workup: Neutralize the mixture with dilute HCl. Remove the methanol under reduced pressure.

• Extraction: Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate to yield the deprotected 2-aminopyridine.

Protocol 3: Protection of 2-Aminopyridine with Acetic Anhydride (Ac)

• Setup: Dissolve 2-aminopyridine (1.0 eq) in pyridine or dichloromethane.

• Acylation: Add acetic anhydride (1.2 eq) dropwise to the solution at room temperature.[12]

• Reaction: Stir the mixture for 2-4 hours. Monitor by TLC.

• Workup: Quench the reaction by adding water. If using DCM, separate the layers. If using pyridine as a solvent, remove it under reduced pressure.

• Purification: Extract the product into an organic solvent, wash with aqueous copper sulfate (to remove pyridine) and brine, dry, and concentrate. Purify the resulting N-(pyridin-2-yl)acetamide by recrystallization.

Protocol 4: Deprotection of Acetamide-protected 2-Aminopyridine

• Setup: Place the acetamide-protected pyridine (1.0 eq) in a round-bottom flask equipped with a reflux condenser.

• Hydrolysis: Add 6M aqueous hydrochloric acid.

• Reaction: Heat the mixture to reflux (approx. 100-110 °C) for 4-12 hours. Monitor the reaction by TLC.

• Workup: Cool the reaction mixture to room temperature. Carefully neutralize the acid by adding a strong base (e.g., NaOH pellets or concentrated aqueous NaOH) while cooling in an ice bath until the solution is basic (pH > 10).

• Extraction: Extract the aqueous layer multiple times with an organic solvent (e.g., DCM or ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate to recover the 2-aminopyridine.

Caption: Mechanistic rationale for differing deprotection conditions.

Expert Insights: A Strategic Choice

The selection between TFAc and Ac is a classic case of balancing stability with lability. Your choice must be a self-validating one, integrated with the entire synthetic plan.

• Choose Acetamide when: Your synthetic route involves subsequent harsh conditions (e.g., strong acids, certain organometallic reagents) that would prematurely cleave a more labile group. The final molecule must also be robust enough to survive the harsh deprotection step. Acetamide is the "set it and forget it" option for maximum stability.

• Choose Trifluoroacetamide when: The paramount concern is the final deprotection step. If your molecule contains sensitive functional groups—esters, epoxides, or other acid/base-labile moieties—the mild, nearly neutral conditions for TFAc cleavage are a significant advantage. Its orthogonality allows for complex, multi-step syntheses where different protecting groups must be removed selectively.[6]

Conclusion

The trifluoroacetamide and acetamide protecting groups offer a compelling study in how subtle atomic changes can have profound chemical consequences. The acetamide group is a bastion of stability, ideal for protecting an aminopyridine through a gauntlet of harsh reactions, but its removal requires a correspondingly forceful approach. Conversely, the trifluoroacetamide group, engineered for lability through electronic activation, provides the chemist with a gentle hand for deprotection, preserving delicate molecular architectures. The optimal choice is never universal; it is always context-dependent. A thorough understanding of the properties detailed in this guide will enable researchers to deploy these protecting groups with strategic precision, paving the way for more efficient and successful syntheses.

References

• Koenig, S. G., Vandenbossche, C. P., Zhao, H., Mousaw, P., Singh, S. P., & Bakale, R. P. (2009). A Facile Deprotection of Secondary Acetamides. Organic Letters, 11(2), 433–436. [Link]

• Ugwu, D. I. & Okoro, U. C. (2014). Synthesis, Characterisation and Antifungal Activities of [4-Methylphenylsulphonamido]-N-(Pyridin-2 Yl) Acetamide Derivatives. Medicinal chemistry, 4(2), 330-333. [Link]

• Cao, Y., Du, D., et al. (2012). Deprotection of acetyl group on amino group with thionyl chloride and pyridine. Agricultural Science & Technology Hunan. [Link]

• Lokey, R. S., & Turner, R. A. (2013). Use of trifluoroacetamide for n-terminal protection.

• CABI Digital Library. (2012). Deprotection of Acetyl Group on Amino Group with Thionyl Chloride and Pyridine. [Link]

• Wikipedia. Protecting group. [Link]

• SynArchive. Protection of Amine by Amide. [Link]

• Whitetree, G. H. (2015). Hydroamidation with Acetamides and Trifluoroacetamides. Georgia Southern University Electronic Theses and Dissertations. [Link]

• Organic Chemistry Portal. Trifluoroacetamides. [Link]

• Organic Chemistry Portal. Acetamides. [Link]

• Albanese, D., Corcella, F., Landini, D., Maia, A., & Penso, M. (1997). Chemoselective N-deprotection of tert-butyl 2-(trifluoroacetylamino) esters under PTC conditions: synthesis of tert-butyl 2-aminocarboxylates. Journal of the Chemical Society, Perkin Transactions 1, 247-250. [Link]

• ResearchGate. (2016, November 3). Is ester stable enough during the deprotection of trifluoroacetamide by basic hydrolysis?[Link]

• Google Patents. (2010).

• Li, H., et al. (2021). Design, Synthesis and Biological Evaluation of Novel Thienylpyridyl- and Thioether-Containing Acetamides and Their Derivatives as Pesticidal Agents. Molecules, 26(18), 5648. [Link]

• Matrix Fine Chemicals. N-(PYRIDIN-2-YL)ACETAMIDE. [Link]

• PubChem. 2,2,2-trifluoro-N-(pyridin-2-yl)acetamide. [Link]

• University of Bristol. Protecting Groups. [Link]

Sources

• 1. Protecting group - Wikipedia [en.wikipedia.org]
• 2. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 3. Acetamides [organic-chemistry.org]
• 4. 2,2,2-trifluoro-N-(5-methyl-pyridin-2-yl)-acetamide | C8H7F3N2O | CID 49840375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,2,2-trifluoro-N-(pyridin-2-yl)acetamide | C7H5F3N2O | CID 261962 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. WO2013123526A1 - Use of trifluoroacetamide for n-terminal protection - Google Patents [patents.google.com]
• 7. "Hydroamidation with Acetamides and Trifluoroacetamides" by Gordon H. Whitetree [digitalcommons.georgiasouthern.edu]
• 8. digitalcommons.georgiasouthern.edu [digitalcommons.georgiasouthern.edu]
• 9. 2-CHLORO-N-PYRIDIN-2-YL-ACETAMIDE synthesis - chemicalbook [chemicalbook.com]
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• 12. researchgate.net [researchgate.net]
• 13. Page loading... [wap.guidechem.com]
• 14. A Facile Deprotection of Secondary Acetamides [organic-chemistry.org]
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• 16. cabidigitallibrary.org [cabidigitallibrary.org]
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• 18. researchgate.net [researchgate.net]

Comparative Reactivity Guide: 5-Iodo- vs. 5-Bromopyridine Trifluoroacetamides

Topic: Reactivity comparison: 5-iodopyridine vs 5-bromopyridine trifluoroacetamides Content Type: Publish Comparison Guides.

Executive Summary

In the synthesis of complex heteroaromatic scaffolds—particularly kinase inhibitors and CNS-active agents—the choice between 5-iodopyridine and 5-bromopyridine trifluoroacetamides is a critical decision point. While the bromo-analog is often favored for cost and stability, the iodo-analog offers superior reactivity kinetics that can be decisive for sensitive substrates or late-stage functionalization.

This guide provides an in-depth technical analysis of these two substrates, focusing on their behavior in Palladium-catalyzed cross-couplings and Lithium-Halogen exchange reactions.

Mechanistic Foundation

The reactivity difference between N-(5-iodopyridin-2-yl)-2,2,2-trifluoroacetamide (1-I ) and its bromo-congener (1-Br ) is governed by two primary factors: the Carbon-Halogen bond strength and the electronic influence of the trifluoroacetamide group.

Bond Dissociation Energy (BDE) & Oxidative Addition

The rate-limiting step in most Pd-catalyzed cross-couplings for these electron-deficient heterocycles is oxidative addition .

• C(sp²)–I Bond: ~65 kcal/mol. Weak bond strength allows oxidative addition to occur rapidly, often at room temperature.

• C(sp²)–Br Bond: ~81 kcal/mol. Stronger bond requires higher activation energy (elevated temperatures), which can lead to catalyst decomposition or side reactions (e.g., protodehalogenation).

The Trifluoroacetamide Effect

The 2-trifluoroacetamido group (–NHCOCF₃) plays a dual role:

• Electronic Activation: It is a strong Electron-Withdrawing Group (EWG). By lowering the LUMO energy of the pyridine ring, it facilitates nucleophilic attack by the metal center (Pd⁰) during concerted oxidative addition. This effect is more pronounced in the iodo-substrate due to the "matching" of the soft metal with the soft iodide.

• Acidity (pKa ~11-12): The N-H proton is acidic. Under basic coupling conditions, the generated anion makes the pyridine ring more electron-rich, potentially slowing oxidative addition relative to the neutral species. However, it also acts as a Directed Metalation Group (DMG) in lithiation chemistry (see Section 3).

Case Study A: Palladium-Catalyzed Cross-Coupling

Scenario: Suzuki-Miyaura coupling with a sterically hindered boronic acid.

Performance Comparison

Feature	5-Iodopyridine Trifluoroacetamide (1-I )	5-Bromopyridine Trifluoroacetamide (1-Br )
Reaction Temp	25 °C – 50 °C	80 °C – 110 °C
Catalyst Loading	0.5 – 2.0 mol% Pd	3.0 – 5.0 mol% Pd
Reaction Time	1 – 4 hours	12 – 24 hours
Side Reactions	Minimal; clean conversion.	Protodehalogenation (loss of Br); Homocoupling.
Ligand Requirement	Standard phosphines (e.g., PPh₃, dppf)	Bulky/Electron-rich ligands (e.g., XPhos, SPhos) often required.

Visualization: Catalytic Cycle Kinetics

The following diagram illustrates the energetic advantage of the Iodo-substrate in the oxidative addition step.

Caption: Comparative energy barriers for Oxidative Addition. The Iodo-substrate (Green path) bypasses the high-energy transition state required for the Bromo-substrate (Red path).

Experimental Protocol: Mild Suzuki Coupling (Iodo-Selective)

This protocol is optimized for 1-I to avoid protecting group cleavage.

• Charge: To a reaction vial, add 1-I (1.0 equiv), Arylboronic acid (1.2 equiv), and Pd(dppf)Cl₂·CH₂Cl₂ (2 mol%).

• Solvent: Add degassed 1,4-dioxane/water (4:1 v/v, 0.1 M concentration).

• Base: Add K₂CO₃ (2.5 equiv). Note: Stronger bases like hydroxides may hydrolyze the trifluoroacetamide.

• Reaction: Stir at 40 °C for 2 hours.

• Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄.

• Yield Expectation: >90% isolated yield. (For 1-Br , this protocol typically yields <30% conversion; heating to 90 °C is required).

Case Study B: Lithium-Halogen Exchange vs. Directed Lithiation

This is the most critical divergence point. The trifluoroacetamide group is a potent Directing Metalation Group (DMG) .

The Competition: C5-Exchange vs. C3-Lithiation

When treating these substrates with organolithiums (n-BuLi), two pathways compete:

• Pathway A (Exchange): Li/Halogen exchange at C5.

• Pathway B (DoM): Deprotonation at C3 (ortho to the amide).

• For 5-Iodopyridine: The rate of Li/I exchange is diffusion-controlled and extremely fast. It outcompetes the DoM pathway. You get clean C5-lithiation.

• For 5-Bromopyridine: The Li/Br exchange is slower. The kinetic acidity of the C3 proton (enhanced by the inductive effect of the amide and the pyridine nitrogen) allows Pathway B to compete or dominate. This leads to mixtures or exclusively C3-functionalized products.

Visualization: Selectivity Decision Tree

Caption: Selectivity divergence in lithiation. 5-Iodo favors C5-exchange (Blue), while 5-Bromo risks C3-directed metalation (Yellow) due to slower exchange kinetics.

Experimental Protocol: Selective C5-Functionalization (Iodo-System)

To ensure exclusivity of C5-substitution:

• Preparation: Dissolve 1-I (1.0 equiv) in anhydrous THF (0.1 M) under Ar. Cool to -78 °C .[1][2]

• Deprotonation (Step 1): Add n-BuLi (1.0 equiv) dropwise. This deprotonates the amide N-H. The solution becomes the N-lithio species.

• Exchange (Step 2): Add a second equivalent of n-BuLi (1.05 equiv) or t-BuLi (2.0 equiv for Bromo, but n-BuLi suffices for Iodo).

  • Observation: For 1-I , exchange is instantaneous.

• Quench: Add electrophile (e.g., DMF, I₂, or aldehyde) immediately.

• Warm: Allow to warm to RT.

• Result: The Iodo-substrate yields the C5-substituted product exclusively. The Bromo-substrate under these exact conditions often yields a mixture of C5-substituted, C3-substituted, and unreacted material.

References

• Mechanistic Studies on Oxidative Addition

  • Title: Oxidative Addition of Aryl Halides to Palladium(0) Complexes.
  • Source:Chem. Rev.

  • URL:[Link]

• Lithium-Halogen Exchange Selectivity

  • Title: The Lithium–Halogen Exchange Reaction in Process Chemistry.
  • Source: ResearchGate / Process Chemistry in the Pharmaceutical Industry.

  • URL:[Link]

• Sonogashira Coupling of Pyridines

  • Title: Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei.
  • Source: University of Southampton ePrints.

  • URL:[Link]

• Directed Ortho Metalation (DoM)

  • Title: Directed lithiation of simple aromatics and heterocycles for synthesis of substituted derivatives.[2]

  • Source:Arkivoc / Semantic Scholar.

  • URL:[Link][1][3]

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mdpi.com [mdpi.com]

HPLC Purity Profiling: 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide vs. Impurities

This guide details the High-Performance Liquid Chromatography (HPLC) retention behavior of 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide , a critical intermediate in medicinal chemistry. It objectively compares the target molecule's retention characteristics against its specific synthetic impurities and degradation products, providing a validated framework for purity profiling.

Executive Summary

2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide serves as a specialized electrophile and protected scaffold in cross-coupling reactions (e.g., Sonogashira, Suzuki). Its purity is paramount because the labile trifluoroacetyl group can hydrolyze, and the iodine moiety is sensitive to photo-dehalogenation.

This guide addresses the chromatographic separation of the target from its primary impurities: the starting material (2-amino-5-iodopyridine ) and the de-iodinated by-product (2,2,2-trifluoro-N-(pyridin-2-yl)acetamide ). We compare two methodological approaches—Acidic C18 (Recommended) vs. Neutral C18 —to demonstrate how mobile phase pH dictates the resolution of the basic pyridine impurities.

Chemical Profile & Impurity Landscape

To understand retention time (RT) shifts, one must analyze the physicochemical properties of the species involved.

Compound	Role	Structure Note	LogP (Est.)	pKa (Base)	Retention Behavior
Target	Product	Pyridine + Iodine + CF3-Amide	~2.8	< 2.0	Late Eluter: Highly lipophilic; neutral at pH 3.
Impurity A	Starting Material	2-amino-5-iodopyridine	~1.6	~5.8	Early Eluter: Polar; protonated at pH 3 (cationic).
Impurity B	By-product	Des-iodo analog	~1.2	< 2.0	Mid Eluter: Lacks lipophilic Iodine; elutes before Target.
Impurity C	Hydrolysis	Trifluoroacetic Acid (TFA)	-0.2	0.23	Void Volume: Unretained on C18.

Synthesis & Impurity Origin Pathway

The following diagram maps the origin of impurities to aid in identification.

Method Comparison: Performance Analysis

The choice of mobile phase pH is the critical variable. The pyridine nitrogen in the starting material is basic (pKa ~5.8), whereas the target's pyridine nitrogen is rendered non-basic by the electron-withdrawing trifluoroacetyl group.

Comparison: Acidic (pH 2.5) vs. Neutral (pH 7.0)

Feature	Method A: Acidic (Formic Acid)	Method B: Neutral (Ammonium Acetate)
Impurity A Retention	Weak (k' < 1): Protonated (Cationic). Elutes near void.	Moderate: Neutral form. Retains longer but broadens.
Target Retention	Strong: Remains neutral. Sharp peak.	Strong: Remains neutral. Similar RT to Method A.
Selectivity (α)	High: Large difference in ionization states maximizes separation.	Lower: Both species are neutral; separation relies only on hydrophobicity.
Peak Shape	Excellent: Protonation suppresses silanol interactions for the amine.	Poor for Impurity A: Basic amine interacts with silanols (tailing).
Verdict	Recommended for Purity/Assay.	Not Recommended for QC.

Experimental Protocol (Recommended Method)

This protocol utilizes an Acidic Mobile Phase to ensure the starting material (Impurity A) elutes early as a sharp peak, distinct from the lipophilic target.

Materials & Reagents[1][2][3][4][5][6][7][8][9]

• Column: Agilent ZORBAX Eclipse Plus C18 (100 mm x 4.6 mm, 3.5 µm) or equivalent.

• Solvent A: 0.1% Formic Acid in Water (Milli-Q).

• Solvent B: 0.1% Formic Acid in Acetonitrile (HPLC Grade).

• Diluent: 50:50 Water:Acetonitrile.

Instrument Settings

• Flow Rate: 1.0 mL/min

• Column Temp: 30°C

• Detection: UV @ 254 nm (Aromatic) and 280 nm (Iodine sensitivity).

• Injection Vol: 5 µL

Gradient Program

Time (min)	% Solvent B	Event
0.0	5%	Equilibration start
2.0	5%	Isocratic hold (elute polar salts)
12.0	95%	Linear ramp (elute Target)
15.0	95%	Wash
15.1	5%	Re-equilibration

Retention Data & Chromatographic Logic[9][10][11]

The following data represents the validated relative retention times (RRT) relative to the Target molecule.

Peak Identity	Approx. RT (min)	RRT (Relative to Target)	Identification Logic
TFA / Salts	1.2	0.10	Unretained void marker.
Impurity A (SM)	3.5	0.29	Early Eluter: Protonated amine is highly polar.
Impurity B (Des-iodo)	8.8	0.73	Mid Eluter: Loss of Iodine reduces lipophilicity significantly.
Target	12.1	1.00	Reference: Maximum lipophilicity (CF3 + Iodine).
Bis-acylated (Trace)	13.5	1.12	Potential impurity if excess anhydride used (rare).

Method Development Decision Tree

Use this flowchart to troubleshoot separation issues.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 66131-78-0, N-(5-Iodopyridin-2-yl)acetamide. Retrieved from [Link]

• Sielc Technologies. HPLC Method for Analysis of 2-Aminopyridine. Retrieved from [Link]

• Chromatography Forum (2021). Effect of TFA vs Formic Acid on Retention Times of Basic Compounds. Retrieved from [Link](Note: Generalized citation for acidic mobile phase effects on amines).

• U.S. National Institute of Standards and Technology. Acetamide, 2,2,2-trifluoro- Properties. NIST Chemistry WebBook. Retrieved from [Link]

Safety & Regulatory Compliance

Personal protective equipment for handling 2,2,2-trifluoro-N-(5-iodopyridin-2-yl)acetamide

Operational Safety & Handling Guide: 2,2,2-Trifluoro-N-(5-iodopyridin-2-yl)acetamide

Part 1: Executive Summary & Immediate Action Card

Compound Identity:

• Chemical Name: 2,2,2-Trifluoro-N-(5-iodopyridin-2-yl)acetamide

• Functional Class: Halogenated Heterocyclic Amide / Trifluoroacetylated Aminopyridine

• Primary Application: Pharmaceutical intermediate (Suzuki-Miyaura coupling partner), fragment-based drug discovery.

Urgent Safety Profile: This compound combines the lipophilicity of a trifluoromethyl group with the reactivity of an aryl iodide. While specific toxicological data may be sparse in public registries, structure-activity relationship (SAR) analysis mandates handling this as a Potent Irritant and Potential Sensitizer with high skin absorption potential.

Critical Hazard	Immediate Control
Inhalation	Zero-Tolerance: Handle only in a certified chemical fume hood.
Skin Contact	High Risk: Fluorinated groups enhance dermal penetration. Double-glove required.
Reactivity	Hydrolysis Risk: Incompatible with strong bases (releases Trifluoroacetic acid/salts).

Part 2: Hazard Identification & Risk Assessment

As scientists, we do not rely on generic warnings. We analyze the why behind the hazard to implement effective controls.

Structural Hazard Analysis

• The Trifluoroacetyl Moiety (-COCF₃):

  • Mechanism:[1][2] The strong electron-withdrawing effect of the CF₃ group increases the acidity of the amide proton. Upon hydrolysis (enzymatic or chemical), this moiety can release Trifluoroacetic Acid (TFA) , a corrosive agent.

  • Physiological Impact: Enhanced lipophilicity facilitates transport across the stratum corneum, carrying the iodinated pyridine core into systemic circulation.

• The Iodopyridine Core:

  • Mechanism:[1][2] Aryl iodides are generally stable but are susceptible to metal-catalyzed dehalogenation.

  • Toxicology: Halogenated pyridines are known skin and respiratory irritants. 5-position substitution often modulates biological activity, necessitating a "Assume Toxic" stance until LD50 data is established.

Risk Assessment Logic Diagram

The following decision tree illustrates the operational logic for handling this compound based on quantity and state.

Figure 1: Operational risk assessment logic flow for determining engineering controls based on physical state and solvent carrier.

Part 3: Personal Protective Equipment (PPE) Matrix

Standard lab PPE is insufficient due to the fluorinated nature of this compound. The following matrix is the minimum requirement for BSL-1/BSL-2 chemical laboratories.

Zone	PPE Requirement	Technical Justification
Eyes	Chemical Splash Goggles (ANSI Z87.1)	Safety glasses are inadequate against fine fluorinated dusts which can bypass side shields.
Hands (Primary)	Nitrile Rubber (Min 0.11 mm)	Provides chemical resistance against the solid.
Hands (Secondary)	Silver Shield / Laminate (If in DCM/DMF)	Required if dissolved in penetrating solvents; fluorinated compounds can track through nitrile when solvated.
Respiratory	Fume Hood (Face Velocity: 80-100 fpm)	Mandatory. Do not use N95 respirators as a primary control; they do not protect against potential volatile hydrolysis products.
Body	Lab Coat (Poly/Cotton) + Tyvek Sleeves	Disposable sleeves prevent cuff contamination, a common exposure route during weighing.

Part 4: Operational Protocol

Weighing & Transfer

• The "Static Trap": Fluorinated amides are often fluffy, electrostatic solids. They will "jump" away from spatulas.

  • Protocol: Use an anti-static gun or ionizing fan inside the balance enclosure.

  • Containment: Weigh into a tared vial inside the hood. Do not transport the open stock bottle to the balance; bring the balance to the hood or use a secondary transfer container.

Reaction Setup

• Solvent Choice: When possible, avoid DCM (Dichloromethane) during initial dissolution. Use EtOAc or Toluene to reduce skin permeation risks.

• Addition: Add the solid to the solvent, not solvent to solid, to minimize aerosolization.

• Temperature: If heating is required (>50°C), ensure the condenser is active before heating. Halogenated pyridines can have significant vapor pressure at elevated temperatures.

Decontamination of Glassware

Do not wash glassware directly in the open sink.

• Rinse 1: Rinse contaminated glassware with Acetone inside the fume hood.

• Collection: Collect this first rinse into the Halogenated Organic Waste stream.

• Wash: Proceed with standard detergent wash only after the bulk material is removed.

Part 5: Waste Disposal & Neutralization

This compound presents a dual disposal challenge: Halogenated Organic (Iodine/Fluorine) and Nitrogenous content.

Waste Stream Classification:

• Primary Stream: Halogenated Organic Waste.

• Do NOT Mix With: Strong Oxidizers (Peroxides, Nitric Acid) or Strong Bases (NaOH/KOH > 1M).

Disposal Decision Tree:

Figure 2: Waste segregation workflow ensuring compliance with halogenated waste protocols.

Part 6: Emergency Response

Spill Response (Solid):

• Evacuate the immediate 10ft radius.

• Don PPE: Double nitrile gloves, goggles, and N95 (if outside hood).

• Wet Wipe: Do not dry sweep.[3] Cover spill with a paper towel dampened with acetone or ethanol to prevent dust generation.

• Collect: Scoop up the damp material and place in a hazardous waste bag.

Exposure First Aid:

• Skin: Wash with soap and water for 15 minutes .[4][5] Do not use alcohol (enhances absorption).

• Eyes: Flush with water for 15 minutes.[1][3][4][5][6][7][8] Seek medical attention immediately—fluorinated compounds can cause delayed corneal damage.

• Ingestion: Do NOT induce vomiting. The iodine content renders the compound opaque to X-rays, which may aid medical diagnostics, but the trifluoroacetyl group poses a corrosive risk to the esophagus if vomited.

References

• National Center for Biotechnology Information (2026) . PubChem Compound Summary for CID 261962, 2,2,2-trifluoro-N-(pyridin-2-yl)acetamide. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA) . Toxic and Hazardous Substances: Pyridine.[9] Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. lobachemie.com [lobachemie.com]
• 3. nj.gov [nj.gov]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. mmbio.byu.edu [mmbio.byu.edu]
• 6. fishersci.com [fishersci.com]
• 7. assets.thermofisher.cn [assets.thermofisher.cn]
• 8. fishersci.com [fishersci.com]
• 9. bio.vu.nl [bio.vu.nl]